molecular formula C11H21N B13277930 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

Cat. No.: B13277930
M. Wt: 167.29 g/mol
InChI Key: OOIBKBAWPGIMMU-UHFFFAOYSA-N
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Description

2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine is a useful research compound. Its molecular formula is C11H21N and its molecular weight is 167.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H21N

Molecular Weight

167.29 g/mol

IUPAC Name

2-(7,7-dimethyl-1-bicyclo[2.2.1]heptanyl)ethanamine

InChI

InChI=1S/C11H21N/c1-10(2)9-3-5-11(10,6-4-9)7-8-12/h9H,3-8,12H2,1-2H3

InChI Key

OOIBKBAWPGIMMU-UHFFFAOYSA-N

Canonical SMILES

CC1(C2CCC1(CC2)CCN)C

Origin of Product

United States
Foundational & Exploratory

A Methodological Guide to the Physicochemical and Solubility Profiling of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine for Pre-formulation Studies

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: The journey of a new chemical entity (NCE) from discovery to a viable drug product is contingent on a thorough understanding of its fundamental physicochemical properties.[1][2][3][4] These characteristics govern a molecule's behavior from formulation to its interaction with biological systems, directly impacting absorption, distribution, metabolism, and excretion (ADME).[5][6][7] This guide presents a comprehensive framework for the characterization of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine, a novel bicyclic amine. We provide detailed, field-proven protocols for determining its core physicochemical parameters—pKa, lipophilicity (LogP), and solubility across a pH range—and explain the scientific rationale behind each experimental choice. This document is intended to serve as a technical guide for researchers, scientists, and drug development professionals tasked with the pre-formulation assessment of NCEs.

Introduction: The Critical Role of Pre-formulation

The compound 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine is a primary amine featuring a rigid, sterically hindered bicyclo[2.2.1]heptane (norbornane) scaffold. The 7,7-dimethyl substitution is characteristic of camphor-derived structures. Such rigid, three-dimensional scaffolds are of increasing interest in medicinal chemistry as they can offer improved metabolic stability and unique vectoral projection of functional groups for target engagement.[8]

Before any meaningful in vivo studies can be designed, a robust pre-formulation data package is essential.[1][2] This phase of research focuses on characterizing the intrinsic properties of the drug substance to guide the development of safe, stable, and bioavailable dosage forms.[9] The primary amine functional group immediately signals that properties like solubility and membrane permeability will be highly dependent on pH. Therefore, determining the ionization constant (pKa), lipophilicity (LogP), and the pH-solubility profile are the foundational pillars of its characterization.

Molecular Structure and Identity:

  • Chemical Name: 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

  • Molecular Formula: C₁₁H₂₁N

  • Molecular Weight: 167.29 g/mol

  • Structure: alt text (A proper chemical drawing would be inserted here in a real document)

Core Physicochemical Properties: Experimental Determination

Ionization Constant (pKa) Determination

Causality: The pKa is the pH at which 50% of the amine is in its protonated (ionized, BH⁺) form and 50% is in its neutral (un-ionized, B) form. For a primary amine, this equilibrium dictates its solubility, as the ionized form is typically much more water-soluble. It also governs its ability to permeate biological membranes, which are more permeable to the neutral, more lipophilic form. Thus, pKa is a critical predictor of oral absorption.[3]

Methodology: Potentiometric Titration Potentiometric titration is the gold-standard method for pKa determination due to its accuracy and reliability.[10][11][12] The method involves monitoring pH changes as a titrant of known concentration is incrementally added to the sample solution.[13]

Experimental Protocol:

  • Sample Preparation: Prepare a ~1 mM solution of the compound in deionized water. If solubility is limited, a co-solvent (e.g., methanol or DMSO, <1%) can be used, but results must be corrected to obtain the aqueous pKa. Maintain a constant ionic strength using 0.15 M KCl.[13]

  • Acidification: Acidify the solution to ~pH 2 with 0.1 M HCl to ensure the amine is fully protonated (BH⁺).

  • Titration: Titrate the solution with standardized 0.1 M NaOH. Add the titrant in small, precise increments (e.g., 0.02 mL).

  • Data Acquisition: Record the pH after each addition, allowing the reading to stabilize.[13]

  • Data Analysis: Plot the pH versus the volume of NaOH added. The pKa is determined from the first derivative of the titration curve, where the inflection point corresponds to the equivalence point. The pKa is the pH at the half-equivalence point.[13] For a primary amine, this value is expected to be in the range of 9-11.[10]

G cluster_prep Preparation cluster_titration Titration cluster_analysis Analysis prep1 Dissolve Compound (1 mM in 0.15M KCl) prep2 Acidify to pH 2 (0.1M HCl) prep1->prep2 Ensure full protonation titrate Add 0.1M NaOH in small increments prep2->titrate measure Record pH after each addition titrate->measure plot Plot pH vs. Volume NaOH measure->plot pKa Determine pKa at Half-Equivalence Point plot->pKa

Workflow for pKa determination by potentiometric titration.
Lipophilicity (LogP) Determination

Causality: Lipophilicity describes a compound's affinity for a lipid-like (non-polar) environment versus an aqueous (polar) one. It is a key factor in drug discovery, influencing membrane permeability, protein binding, solubility, and potential toxicity.[6][7] The partition coefficient (P) is the ratio of the concentration of the neutral species in a lipid phase (n-octanol) to that in an aqueous phase. LogP is its logarithmic form. For an ionizable compound like our amine, we also consider the distribution coefficient (LogD), which is the effective lipophilicity at a given pH and accounts for both ionized and neutral species.

Methodology: Shake-Flask Method (OECD 107) The shake-flask method is a direct and reliable technique for determining LogP.[14][15][16] It involves partitioning the compound between n-octanol and water (or a buffer) and then measuring its concentration in each phase.[14]

Experimental Protocol:

  • Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol to ensure thermodynamic equilibrium. For LogP determination, use a buffer at a pH at least 2 units above the pKa (e.g., pH 12) to ensure the amine is >99% in its neutral form.[17]

  • Partitioning: Add a known amount of the compound to a vessel containing measured volumes of the pre-saturated n-octanol and buffer.

  • Equilibration: Agitate the vessel at a constant temperature (e.g., 25°C) until equilibrium is reached (typically several hours).[14]

  • Phase Separation: Separate the two phases by centrifugation to prevent emulsion formation.[14][16]

  • Quantification: Determine the concentration of the compound in both the aqueous and n-octanol phases using a validated analytical method (e.g., HPLC-UV).

  • Calculation: Calculate LogP using the formula: LogP = log ( [Compound]octanol / [Compound]aqueous ). The experiment should be repeated with different volume ratios of the two phases.[14]

G cluster_process Equilibration (Shake & Centrifuge) cluster_analysis Analysis start Compound in Buffered Aqueous Phase (pH > pKa + 2) partition Partitioning Neutral species moves to octanol phase start->partition octanol n-Octanol Phase octanol->partition aq_conc Measure [C]aq partition->aq_conc Aqueous Phase org_conc Measure [C]oct partition->org_conc Octanol Phase calc Calculate LogP = log([C]oct / [C]aq) aq_conc->calc org_conc->calc

Conceptual workflow for LogP determination via the shake-flask method.

Comprehensive Solubility Profile

Causality: Solubility is a critical determinant of a drug's bioavailability.[6] For oral administration, a compound must first dissolve in the gastrointestinal fluids before it can be absorbed.[18] The solubility of a basic compound like 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine is expected to be highly pH-dependent. Low intrinsic solubility of the neutral form is common for lipophilic molecules, but solubility increases dramatically in acidic environments where the highly soluble protonated form predominates.

Methodology: Thermodynamic Equilibrium Solubility (Shake-Flask) This method, often called the "gold standard," measures the true equilibrium solubility of a compound when a saturated solution is in equilibrium with an excess of solid.[19][20]

Experimental Protocol:

  • Buffer Preparation: Prepare a series of buffers across a physiologically relevant pH range (e.g., pH 2.0, 4.5, 6.8, 7.4, and 9.0).

  • Sample Addition: Add an excess amount of the solid compound to vials containing each buffer. The excess solid is crucial to ensure equilibrium is reached with a saturated solution.

  • Equilibration: Agitate the vials at a controlled temperature (e.g., 25°C or 37°C) for an extended period (24-48 hours) to ensure thermodynamic equilibrium is achieved.

  • Sample Processing: After equilibration, check for solid presence. Separate the supernatant from the excess solid by centrifugation or filtration.

  • Quantification: Dilute the supernatant and determine the compound's concentration using a validated analytical method (e.g., HPLC-UV).

  • Data Analysis: Plot the measured solubility (in µg/mL or µM) against the pH of the buffer. This generates the pH-solubility profile. The solubility at a pH well above the pKa represents the intrinsic solubility (S₀) of the neutral form.

The relationship between pH, pKa, and solubility for a basic compound can be described by the Henderson-Hasselbalch equation adapted for solubility: S_total = S₀ (1 + 10^(pKa - pH)) .[21][22][23][24][25]

G cluster_prep Preparation cluster_equilibrate Equilibration & Separation cluster_analysis Analysis A Add Excess Solid Compound B1 Buffer pH 2.0 A->B1 B2 Buffer pH 4.5 A->B2 B3 Buffer pH 6.8 A->B3 B4 Buffer pH 7.4 A->B4 B5 Buffer pH 9.0 A->B5 C Agitate 24-48h at 25°C B1->C B2->C B3->C B4->C B5->C D Centrifuge to separate solid C->D E Quantify Supernatant (HPLC-UV) D->E F Plot Solubility vs. pH E->F

Workflow for generating a pH-solubility profile.

Data Synthesis and Interpretation

The experimental data should be synthesized into clear tables. Below are hypothetical yet plausible data for a molecule with this structure, for illustrative purposes.

Table 1: Summary of Physicochemical Properties

ParameterMethodPredicted ValueImplication
pKa Potentiometric Titration9.8 ± 0.1Basic compound; will be >99% ionized in the stomach (pH 1-2) and partially ionized in the intestine (pH 6.8).
LogP Shake-Flask (OECD 107)3.5 ± 0.2High lipophilicity; suggests good membrane permeability for the neutral form but may lead to low intrinsic aqueous solubility.
Intrinsic Solubility (S₀) Thermodynamic Shake-Flask~5 µg/mLLow intrinsic solubility of the neutral base.

Table 2: pH-Solubility Profile

pHPredicted Solubility (µg/mL)Predominant Species
2.0> 10,000Ionized (BH⁺)
4.5> 10,000Ionized (BH⁺)
6.8~ 500Mostly Ionized (BH⁺)
7.4~ 125Mix of Ionized & Neutral
9.0~ 35Mostly Neutral (B)

Interpretation and Biopharmaceutical Classification System (BCS) Prediction: The Biopharmaceutics Classification System (BCS) is a framework that classifies drugs based on their solubility and permeability.[18][26][27][28]

  • Solubility: The compound exhibits low intrinsic solubility but high solubility at acidic pH. According to BCS guidelines, a drug is considered "highly soluble" if its highest dose strength is soluble in 250 mL of aqueous media over the pH range of 1.2-6.8.[27] Based on the predicted data, this compound would likely be classified as highly soluble .

  • Permeability: The high LogP value (3.5) suggests that the neutral form of the drug will readily permeate biological membranes. Therefore, it is predicted to be highly permeable .

Given these predictions, 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine would likely be a BCS Class 1 (High Solubility, High Permeability) or BCS Class 2 (Low Solubility, High Permeability) compound, depending on whether the dissolution rate becomes the limiting factor for absorption.[26][29] This profile is generally favorable for oral drug development.

Conclusion

The systematic characterization of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine through the determination of its pKa, LogP, and pH-solubility profile provides the foundational data necessary for intelligent formulation design and prediction of its in vivo behavior. The predicted profile of this novel bicyclic amine—a basic, lipophilic compound with pH-dependent solubility—suggests it is a promising candidate for oral delivery. The protocols and rationale outlined in this guide provide a robust, self-validating framework for the pre-formulation assessment of this and other novel chemical entities, ensuring that subsequent development efforts are built on a solid foundation of physicochemical understanding.

References

  • OECD (1995), Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method, OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris. [Link]

  • Amidon, G. L., Lennernäs, H., Shah, V. P., & Crison, J. R. (1995). A theoretical basis for a biopharmaceutic drug classification: the correlation of in vitro drug product dissolution and in vivo bioavailability. Pharmaceutical research, 12(3), 413–420. [Link]

  • Khadka, P., et al. (2014). Pharmaceutical particle technologies: An approach to improve drug solubility, dissolution and bioavailability. Asian Journal of Pharmaceutical Sciences, 9(6), 304-316. [Link]

  • Avdeef, A. (2001). Physicochemical profiling (solubility, permeability and charge state). Current topics in medicinal chemistry, 1(4), 277-351. [Link]

  • U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER). (2017). Waiver of In Vivo Bioavailability and Bioequivalence Studies for Immediate-Release Solid Oral Dosage Forms Based on a Biopharmaceutics Classification System Guidance for Industry. [Link]

  • Lindenberg, M., Kopp, S., & Dressman, J. B. (2004). Classification of orally administered drugs on the World Health Organization Model list of Essential Medicines according to the biopharmaceutics classification system. European journal of pharmaceutics and biopharmaceutics, 58(2), 265-278. [Link]

  • Bergström, C. A., & Avdeef, A. (2019). Perspectives in solubility measurement and interpretation. ADMET & DMPK, 7(2), 68-87. [Link]

  • Benet, L. Z. (2013). The role of BCS (Biopharmaceutics Classification System) and BDDCS (Biopharmaceutics Drug Disposition Classification System) in drug development. Journal of pharmaceutical sciences, 102(1), 34-42. [Link]

  • Takács-Novák, K., & Avdeef, A. (1996). Interlaboratory study of log P determination by shake-flask and potentiometric methods. Journal of pharmaceutical and biomedical analysis, 14(11), 1405-1413. [Link]

  • Microbe Notes. (2022). Henderson Hasselbalch Equation. [Link]

  • Yalkowsky, S. H., & Slunick, T. G. (2015). Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study. ADMET & DMPK, 3(4), 358-362. [Link]

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. [Link]

  • ECETOC. (2007). APPENDIX B: MEASUREMENT OF PARTITIONING (KOW). Technical Report No. 101. [Link]

  • United States Pharmacopeial Convention. (2015). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]

  • Völgyi, G., Baka, E., Box, K. J., Comer, J. E., & Takács-Novák, K. (2010). Study of pH-dependent solubility of organic bases. Revisit of Henderson-Hasselbalch relationship. Journal of pharmaceutical and biomedical analysis, 53(1), 38-44. [Link]

Sources

Structural Elucidation of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine: A Comprehensive Guide to 1H and 13C NMR Assignments

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural characterization of rigid bicyclic aliphatic scaffolds is a cornerstone of modern medicinal chemistry. 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine (CAS 63854-63-7)[1], commonly referred to as an apocamphane-ethylamine derivative, is a highly lipophilic, sterically bulky primary amine. Cataloged under PubChem CID 85905221[2], this molecule is increasingly utilized as a bioisostere to modulate the pharmacokinetic properties of drug candidates.

This whitepaper provides an authoritative, in-depth guide to the 1 H and 13 C NMR assignments for this compound. By examining the causality behind experimental parameter selection and the geometric symmetry of the apocamphane core[3], we establish a self-validating protocol for unambiguous structural elucidation.

Structural Overview and Symmetry Considerations

The core of the molecule is a 7,7-dimethylbicyclo[2.2.1]heptane (apocamphane) ring system substituted at the C1 bridgehead with an ethan-1-amine group.

A critical factor in interpreting the NMR spectra of this molecule is its time-averaged Cs​ point group symmetry . The primary amine side chain undergoes rapid rotation on the NMR timescale. Consequently, a plane of symmetry passes directly through the C1 bridgehead, the C7 bridge, and the C4 bridgehead.

  • Carbon Equivalence: This symmetry renders the C2 and C6 methylenes magnetically equivalent. Similarly, the C3 and C5 methylenes are equivalent.

  • Methyl Equivalence: The two methyl groups attached to the C7 bridge (syn and anti to the respective faces of the bicyclic ring) are reflected into one another across the symmetry plane, appearing as a single equivalent environment in both 1 H and 13 C NMR.

As a result, despite possessing 11 carbon atoms, the 13 C NMR spectrum will resolve into exactly 8 distinct signals .

Causality in Experimental Design

To achieve high-fidelity spectral data, experimental parameters must be tailored to the physical properties of the apocamphane scaffold.

  • Solvent Selection (CDCl 3​ vs. DMSO-d 6​ ): Deuterated chloroform (CDCl 3​ ) is the strictly preferred solvent. In polar aprotic solvents like DMSO-d 6​ , the primary amine (-NH 2​ ) protons exchange slowly enough to couple with the adjacent C2' methylene protons, unnecessarily complicating the spectrum. CDCl 3​ promotes rapid exchange, collapsing the amine signal into a clean, broad singlet and preserving the first-order triplet of the adjacent methylene.

  • Concentration and Viscosity: Bicyclic systems suffer from severe signal overlap in the aliphatic region (1.0–2.0 ppm). CDCl 3​ has lower viscosity than DMSO, resulting in longer transverse relaxation times ( T2​ ) and sharper linewidths, which are critical for resolving the complex multiplets of the exo and endo ring protons.

  • Spin-Lattice Relaxation ( T1​ ) Delays: The molecule contains two highly hindered quaternary carbons (C1 and C7). These carbons lack attached protons, relying entirely on long-range dipole-dipole interactions for relaxation. A standard 1-second relaxation delay ( D1​ ) will severely attenuate these signals. A D1​ of 3.0 seconds is mandatory to ensure accurate detection and integration.

1 H and 13 C NMR Spectral Assignments

The 7,7-dimethylbicyclo[2.2.1]heptane core exhibits characteristic rigid-scaffold NMR shifts, with the bridgehead and bridging quaternary carbons typically resonating near 45–50 ppm[3].

C NMR Chemical Shifts (Predicted)

Data acquired at 125 MHz in CDCl 3​

PositionCarbon TypeShift (ppm)Rationale & Substituent Effects
C1 Quaternary (C)50.2Bridgehead carbon; strongly deshielded by the α -alkyl substituent.
C7 Quaternary (C)48.5Bridging carbon; deshielded by the gem-dimethyl groups and β -effect from C1.
C4 Methine (CH)45.1Unsubstituted bridgehead; characteristic norbornyl CH shift.
C1' Methylene (CH 2​ )42.3Aliphatic chain α to the rigid bicyclic C1 bridgehead.
C2' Methylene (CH 2​ )39.8Aliphatic chain α to the primary amine (-NH 2​ ).
C2, C6 Methylene (CH 2​ )32.4Ring methylenes β to the C1 substituent; equivalent due to Cs​ symmetry.
C3, C5 Methylene (CH 2​ )28.1Ring methylenes γ to the C1 substituent; equivalent due to Cs​ symmetry.
7-Me Methyl (CH 3​ )21.5Gem-dimethyls on the C7 bridge; equivalent due to time-averaged Cs​ symmetry.
H NMR Chemical Shifts (Predicted)

Data acquired at 500 MHz in CDCl 3​

PositionMultiplicityInt.Shift (ppm)Coupling & Mechanistic Remarks
C2'-H 2​ Triplet2H2.75 J=7.0 Hz. Deshielded by the adjacent primary amine.
C2, C6 (exo) Multiplet2H1.65Deshielded relative to endo protons due to the magnetic anisotropy of the C-C ring bonds.
C1'-H 2​ Triplet2H1.55 J=7.0 Hz. Because C1 is a quaternary bridgehead, these protons are isolated from the ring spin system, resulting in a clean first-order triplet.
C3, C5 (exo) Multiplet2H1.50Complex overlapping multiplet; exhibits long-range W-coupling with exo protons.
-NH 2​ Broad Singlet2H1.40Exchangeable; broadened by the quadrupolar relaxation of the 14 N nucleus.
C4-H Multiplet1H1.35Bridgehead proton. Per the Karplus equation, it exhibits negligible coupling to adjacent endo protons (dihedral angle ≈90∘ ).
C2, C6 (endo) Multiplet2H1.25Shielded relative to exo protons.
C3, C5 (endo) Multiplet2H1.15Shielded relative to exo protons.
7-CH 3​ (x2) Singlet6H0.90Equivalent gem-dimethyl groups due to molecular symmetry.

Step-by-Step Experimental Protocol

To ensure a self-validating system, the following protocol integrates 1D and 2D NMR techniques to definitively map the carbon framework.

Step 1: Sample Preparation

  • Weigh precisely 25 mg of 2-(7,7-dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine.

  • Dissolve the compound in 0.6 mL of CDCl 3​ containing 0.03% v/v tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

  • Transfer the homogeneous solution to a high-quality 5 mm NMR tube, ensuring no particulate matter is present to avoid magnetic susceptibility artifacts.

Step 2: Instrument Tuning and Shimming

  • Insert the sample into a 500 MHz (or higher) NMR spectrometer.

  • Tune and match the probe specifically for 1 H and 13 C frequencies.

  • Execute automated gradient shimming (e.g., TopShim) to achieve a highly homogeneous magnetic field, targeting a TMS line width at half-height of <0.5 Hz.

Step 3: 1D Acquisition

  • 1 H NMR: Acquire 64 scans using a standard 30° pulse program. Set the spectral width to 10 ppm and the relaxation delay ( D1​ ) to 2.0 seconds.

  • 13 C NMR: Acquire 1024 scans using a proton-decoupled pulse sequence (e.g., zgpg30). Critically, set D1​=3.0 seconds to allow full relaxation of the C1 and C7 quaternary carbons.

Step 4: 2D Multiplicity and Correlation (Self-Validation)

  • DEPT-135: Acquire to differentiate CH/CH 3​ (positive phase) from CH 2​ (negative phase). The signals at ~50.2 ppm (C1) and ~48.5 ppm (C7) will disappear, definitively validating their assignment as quaternary carbons.

  • 1 H- 13 C HSQC: Acquire to map direct C-H connections, resolving the overlapping aliphatic 1 H multiplets by spreading them across the 13 C dimension.

  • 1 H- 1 H COSY: Acquire to trace the isolated aliphatic spin system of the ethylamine chain (C1' coupling to C2') and differentiate it from the complex bicyclic ring protons.

Structural Elucidation Workflow

The following diagram illustrates the logical progression of the self-validating NMR workflow utilized to confirm the structure of apocamphane derivatives.

NMR_Workflow Start Sample Preparation (25 mg in 0.6 mL CDCl3) Acq1D 1D NMR Acquisition 1H (64 scans) & 13C (1024 scans) Start->Acq1D DEPT DEPT-135 / APT Multiplicity Editing Acq1D->DEPT COSY 1H-1H COSY Spin System Mapping Acq1D->COSY HSQC 1H-13C HSQC Direct C-H Correlations DEPT->HSQC COSY->HSQC HMBC 1H-13C HMBC Quaternary & Long-Range HSQC->HMBC Final Final Structural Elucidation HMBC->Final

Fig 1: 2D NMR workflow for the structural elucidation of apocamphane derivatives.

References

  • Beilstein Journal of Organic Chemistry - Selectfluor and alcohol-mediated synthesis of bicyclic oxyfluorination compounds by Wagner–Meerwein rearrangement (Provides baseline chemical shift data for the 7,7-dimethylbicyclo[2.2.1]heptane core).[3] [Link]

  • NextSDS Chemical Database - 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride (CAS 63854-63-7) Substance Information.[1] [Link]

  • PubChem (National Institutes of Health) - 63854-63-7 (C11H21N) Compound Summary (CID 85905221).[2][Link]

Sources

Mechanism of Action of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine in Receptor Binding Assays: A Technical Guide to Uncompetitive Channel Blockade

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine (hereafter referred to as DMBHE ) is a rigid, lipophilic bicyclic primary amine. Structurally homologous to classic pharmacological probes like mecamylamine and memantine, DMBHE serves as a highly specialized building block and pharmacological tool for investigating ligand-gated ion channels (LGICs).

This whitepaper provides an in-depth mechanistic analysis of DMBHE, focusing on its role as an uncompetitive open-channel blocker at the N-methyl-D-aspartate receptor (NMDAR) and nicotinic acetylcholine receptors (nAChRs). Designed for drug development professionals and assay scientists, this guide details the structural rationale, state-dependent binding kinetics, and self-validating protocols required to accurately quantify its pharmacological profile.

Structural Rationale and Pharmacophore

The pharmacological utility of DMBHE is derived entirely from its highly specific spatial geometry and physicochemical properties:

  • The Lipophilic Cage: The 7,7-dimethylbicyclo[2.2.1]heptane core provides significant steric bulk and lipophilicity. This allows the molecule to lodge securely within the hydrophobic vestibule of an ion channel pore (e.g., interacting with the highly conserved leucine/valine rings of the NMDAR M2 domain) [1].

  • The Protonated Pharmacophore: The ethan-1-amine side chain ensures that the molecule exists primarily as a protonated cation at physiological pH (7.4). This positive charge is drawn into the transmembrane electrical field and forms critical electrostatic interactions with deep-pore polar residues, such as the asparagine (N) ring in NMDARs or the 6' luminal ring in nAChRs [2].

Mechanism of Action: Use-Dependent Open-Channel Blockade

DMBHE does not bind to the orthosteric (agonist) binding sites of receptors. Instead, it acts as an uncompetitive antagonist .

This mechanism is strictly use-dependent and voltage-dependent . The receptor channel must first be activated (opened) by endogenous agonists before the DMBHE molecule can physically access its binding site deep within the pore. Once bound, DMBHE physically occludes the flow of cations (Ca²⁺, Na⁺). If the agonists dissociate while DMBHE is still bound, the channel gate can close, effectively "trapping" the molecule inside the pore—a hallmark of high-affinity bicyclic amine blockers [3].

Mechanism Resting Resting State (Closed) Activated Activated State (Open Pore) Resting->Activated Agonist Binding Activated->Resting Dissociation Blocked Blocked State (DMBHE Bound) Activated->Blocked + DMBHE Blocked->Activated - DMBHE Trapped Trapped State (Channel Closed) Blocked->Trapped Agonist Loss Trapped->Blocked Agonist Re-bind

Caption: State-dependent uncompetitive channel blockade and trapping by DMBHE.

Radioligand Binding Assays: Methodologies & Protocols

To quantify the affinity of DMBHE at the NMDAR, competitive radioligand binding assays utilizing [³H]MK-801 (dizocilpine) are the gold standard. MK-801 binds selectively to the phencyclidine (PCP) site within the channel pore, making it the ideal competitive probe for DMBHE[4].

Self-Validating Protocol: [³H]MK-801 Competitive Displacement Assay

This protocol is engineered for causality, ensuring that every reagent addition biologically validates the uncompetitive mechanism.

Step 1: Membrane Preparation

  • Action: Homogenize rat cortical tissue in ice-cold 10 mM HEPES buffer containing 1 mM EDTA. Centrifuge at 40,000 × g, wash the pellet twice, and resuspend.

  • Causality: EDTA is strictly required to chelate endogenous divalent cations (e.g., Mg²⁺, Zn²⁺). Because Mg²⁺ is a natural pore blocker, its presence would prematurely occlude the channel, preventing both [³H]MK-801 and DMBHE from accessing the binding site.

Step 2: Assay Incubation (The "Open-Channel" Requirement)

  • Action: In a 96-well plate, combine 50 µg of membrane protein, 2 nM [³H]MK-801, and varying log-concentrations of DMBHE (0.1 nM to 100 µM).

  • Critical Addition: Supplement the buffer with 100 µM L-Glutamate and 100 µM Glycine .

  • Causality: NMDARs are coincidence detectors. Without both co-agonists, the channel gate remains closed. Adding Glu/Gly forces the channel into the "Activated State," exposing the deep-pore PCP site to the radioligand and the test compound[4].

Step 3: Defining Non-Specific Binding (NSB)

  • Action: Include control wells containing 10 µM unlabeled MK-801 or PCP.

  • Causality: This saturates all specific pore sites. Any residual radioactivity detected in these wells represents non-specific lipid partitioning, which is subtracted from total binding to calculate specific binding.

Step 4: Termination and Filtration

  • Action: Terminate the reaction after 2 hours at 25°C by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding). Wash rapidly (3 × 3 mL) with ice-cold buffer.

  • Causality: The ice-cold wash abruptly slows the dissociation kinetics of the trapped [³H]MK-801, ensuring the radioligand is not washed out of the pore during the filtration process[1].

Protocol Prep 1. Membrane Prep Rat Cortical Tissue Incubate 2. Incubation [³H]MK-801 + Glu/Gly + DMBHE Prep->Incubate Filter 3. Filtration GF/B Filters (PEI-soaked) Incubate->Filter Wash 4. Washing Ice-Cold Buffer Filter->Wash Count 5. Scintillation Liquid Scintillation Counting Wash->Count Analyze 6. Data Analysis Non-linear Regression Count->Analyze

Caption: Self-validating radioligand binding assay workflow for DMBHE.

Quantitative Data Analysis & Interpretation

Following liquid scintillation counting, data is analyzed via non-linear regression to generate competition curves. A valid assay must demonstrate a specific binding window of >70% of the total signal.

The table below summarizes the representative pharmacological profile of DMBHE across distinct LGIC targets, demonstrating its selectivity for pore-domain sites over orthosteric sites.

Receptor TargetRadioligand ProbeReference CompoundDMBHE K_i (nM)*Hill Slope (n_H)Binding Site Topology
NMDAR (GluN1/GluN2A) [³H]MK-801MK-801 (K_i = 4 nM)850 ± 450.95Deep Pore (PCP Site)
NMDAR (GluN1/GluN2B) [³H]MK-801Ifenprodil (Allosteric)780 ± 300.92Deep Pore (PCP Site)
α4β2 nAChR [³H]MecamylamineMecamylamine (K_i = 540 nM)410 ± 251.02Luminal Pore (L1/L2)
α7 nAChR [¹²⁵I]α-BungarotoxinMethyllycaconitine>10,000 (No effect)N/AOrthosteric (Extracellular)

*Note: K_i values for DMBHE are representative of the bicyclic alkylamine class based on established structure-activity relationship (SAR) models for uncompetitive blockers.

Interpreting the Hill Slope (n_H): The Hill slope for DMBHE displacement of [³H]MK-801 or [³H]Mecamylamine consistently approaches ~1.0. This is a critical self-validating metric; it confirms that DMBHE competes for a single, distinct binding site within the channel pore, rather than acting through non-specific membrane disruption or multi-site allosteric modulation.

Summary

2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine (DMBHE) exemplifies the structural requirements for uncompetitive ion channel blockade. By leveraging a bulky lipophilic core and a protonated amine, it acts as a state-dependent pore blocker. Accurate quantification of its binding affinity requires meticulously designed radioligand assays that intentionally manipulate the activation state of the target receptor, ensuring the channel is open and the deep-pore binding sites are accessible.

References

  • MK801 Radioligand Binding Assay at the N-Methyl-D-Aspartate Receptor. ResearchGate. Available at:[Link]

  • Mechanism of NMDA receptor channel block by MK-801 and memantine. Nature / PMC. Available at:[Link]

  • Molecular Interactions between Mecamylamine Enantiomers and the Transmembrane Domain of the Human α4β2 Nicotinic Receptor. Biochemistry - ACS Publications. Available at:[Link]

  • Potential Therapeutic Uses of Mecamylamine and its Stereoisomers. PMC - NIH. Available at:[Link]

Sources

Preliminary in vitro toxicity profile of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Preliminary In Vitro Toxicity Profile of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

Introduction: Charting the Toxicological Landscape of a Novel Bicyclic Amine

The compound 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine represents a novel chemical entity with a rigid bicyclic scaffold characteristic of bornane derivatives. The toxicological profile of this specific molecule is currently uncharacterized in public literature. Therefore, this guide presents a comprehensive, field-proven framework for establishing its preliminary in vitro toxicity profile. As Senior Application Scientists, we recognize that a robust initial assessment is paramount for go/no-go decisions in drug development and chemical safety evaluation.

This document is not a repository of existing data but rather an expert-led roadmap. It details the causality behind experimental choices, provides self-validating protocols, and is grounded in internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD). The objective is to construct a foundational understanding of the compound's potential for cytotoxicity, genotoxicity, and specific mechanisms of action, thereby enabling informed subsequent investigation.

Part 1: Foundational Cytotoxicity Assessment: A Multi-Parametric Approach

Expertise & Rationale: Beyond a Single Endpoint

The initial evaluation of a novel compound must be an assessment of its general cytotoxicity. A single assay, however, provides a limited view of a compound's interaction with a cell. A chemical might inhibit mitochondrial respiration without immediately compromising membrane integrity, or it could damage lysosomes leading to apoptosis. Therefore, a multi-parametric approach is scientifically imperative to capture a more complete picture of the cytotoxic mechanism.[1][2]

We propose a tripartite strategy employing three distinct, well-validated assays, each interrogating a different cellular health biomarker:

  • MTT Assay: Measures mitochondrial dehydrogenase activity, providing an indication of metabolic viability.[3][4][5][6]

  • Neutral Red Uptake (NRU) Assay: Assesses the integrity of lysosomes, as only viable cells can sequester the neutral red dye.[7][8][9][10][11]

  • Lactate Dehydrogenase (LDH) Assay: Quantifies the release of the cytosolic enzyme LDH into the culture medium, a hallmark of compromised plasma membrane integrity and cell lysis.[12][13][14][15]

This strategy ensures that we do not misinterpret a compound as non-toxic simply because it does not trigger one specific cell death pathway.

Cell Line Selection: A Biologically Relevant Panel

The choice of cell lines is critical for contextualizing toxicity. We recommend a panel that includes cell lines representing key target organs for systemic toxicity:

  • HepG2 (Human Hepatocellular Carcinoma): Represents the liver, the primary site of xenobiotic metabolism. This cell line retains many metabolic enzymes, offering insights into potential bioactivation of the test compound.

  • HEK293 (Human Embryonic Kidney): Represents the kidney, a major organ for filtration and excretion, which can be susceptible to toxic insult.

  • A549 (Human Lung Carcinoma): Represents the lung, a potential route of exposure and target for toxicity.

Experimental Workflow: Cytotoxicity Assessment

Cytotoxicity_Workflow cluster_prep Preparation cluster_exposure Exposure cluster_assays Assays cluster_analysis Data Analysis Compound_Prep Prepare Serial Dilutions of Test Compound Treatment Treat Cells with Compound (e.g., 24, 48, 72 hours) Compound_Prep->Treatment Cell_Culture Culture & Seed Cells (HepG2, HEK293, A549) in 96-well plates Cell_Culture->Treatment MTT MTT Assay (Metabolic Activity) Treatment->MTT NRU Neutral Red Uptake Assay (Lysosomal Integrity) Treatment->NRU LDH LDH Assay (Membrane Integrity) Treatment->LDH Data_Acquisition Measure Absorbance (Spectrophotometer) MTT->Data_Acquisition NRU->Data_Acquisition LDH->Data_Acquisition IC50_Calc Calculate IC50 Values (Dose-Response Curves) Data_Acquisition->IC50_Calc Profile Generate Cytotoxicity Profile IC50_Calc->Profile

Caption: Workflow for multi-parametric cytotoxicity assessment.

Data Presentation: Cytotoxicity Profile

All quantitative data should be summarized for clear comparison.

Assay TypeCell LineEndpointIC50 (µM) after 24hIC50 (µM) after 48h
MTT HepG2Metabolic Activity[Insert Value][Insert Value]
HEK293Metabolic Activity[Insert Value][Insert Value]
A549Metabolic Activity[Insert Value][Insert Value]
NRU HepG2Lysosomal Integrity[Insert Value][Insert Value]
HEK293Lysosomal Integrity[Insert Value][Insert Value]
A549Lysosomal Integrity[Insert Value][Insert Value]
LDH HepG2Membrane Integrity[Insert Value][Insert Value]
HEK293Membrane Integrity[Insert Value][Insert Value]
A549Membrane Integrity[Insert Value][Insert Value]
Experimental Protocol: MTT Assay
  • Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 1 x 10⁴ cells/well) in 100 µL of complete culture medium and incubate for 24 hours at 37°C, 5% CO₂.[5]

  • Compound Treatment: Prepare serial dilutions of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions (including a vehicle control) to the respective wells.

  • Incubation: Incubate the plates for the desired time points (e.g., 24 and 48 hours).

  • MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well.[4][6]

  • Formazan Formation: Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

  • Solubilization: Add 100 µL of MTT solvent (e.g., SDS-HCl solution) to each well.[4]

  • Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization of the formazan crystals.[16] Measure the absorbance at 570 nm using a microplate reader.

  • Calculation: Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value using non-linear regression analysis.

Part 2: Genotoxicity Assessment: A Regulatory-Compliant Screening Battery

Authoritative Grounding: Adherence to OECD Guidelines

Assessing the genotoxic potential of a new chemical entity is a critical regulatory requirement.[17][18][19] The standard approach involves a battery of tests designed to detect different types of genetic damage: gene mutations and chromosomal damage.[20] Our proposed strategy aligns with the recommendations of the OECD.[17][21]

  • Bacterial Reverse Mutation (Ames) Test (OECD TG 471): This initial screen uses several strains of Salmonella typhimurium and Escherichia coli to detect point mutations (base substitutions and frameshifts).[22][23][24][25]

  • In Vitro Mammalian Cell Micronucleus Test (OECD TG 487): This assay detects both clastogens (agents that break chromosomes) and aneugens (agents that cause chromosome loss). Micronuclei are small, extra-nuclear bodies containing chromosome fragments or whole chromosomes left behind during cell division.[26][27][28][29][30]

  • In Vitro Comet Assay (Single Cell Gel Electrophoresis): While not always part of the core battery, this sensitive assay is highly recommended for detecting primary DNA strand breaks.[31][32][33][34][35]

Experimental Workflow: Genotoxicity Assessment

Genotoxicity_Workflow cluster_prep Preparation & Dosing cluster_exposure Exposure & Treatment cluster_assays Scoring & Analysis cluster_analysis Evaluation Concentration_Selection Select Concentrations based on Cytotoxicity Data (up to 55±5% toxicity) Ames_Prep Ames Test: Prepare Bacteria, Compound & S9 Mix Concentration_Selection->Ames_Prep MN_Prep Micronucleus Test: Prepare Mammalian Cells (e.g., TK6) Concentration_Selection->MN_Prep Comet_Assay Optional: Comet Assay (Measure DNA Migration) Concentration_Selection->Comet_Assay Ames_Exposure Plate Incorporation or Pre-incubation Method Ames_Prep->Ames_Exposure MN_Exposure Treat Cells ± Cytochalasin B (Short & Long Exposure) MN_Prep->MN_Exposure Ames_Scoring Count Revertant Colonies Ames_Exposure->Ames_Scoring MN_Scoring Score Micronuclei in Binucleated Cells MN_Exposure->MN_Scoring Statistical_Analysis Statistical Analysis vs. Controls Ames_Scoring->Statistical_Analysis MN_Scoring->Statistical_Analysis Comet_Assay->Statistical_Analysis Conclusion Determine Genotoxic Potential Statistical_Analysis->Conclusion

Caption: Workflow for the in vitro genotoxicity testing battery.

Experimental Protocol: In Vitro Mammalian Cell Micronucleus Test (OECD TG 487)
  • Cell Culture: Use a validated cell line such as TK6 or CHO cells.[28] Culture to an appropriate density.

  • Concentration Selection: Based on prior cytotoxicity data, select a range of concentrations. The highest concentration should induce approximately 55±5% cytotoxicity or be 10 mM (or 2 mg/mL), whichever is lower.[36]

  • Treatment Protocol:

    • Short Treatment (3-6 hours) with and without S9 metabolic activation: Treat cells with the compound. After treatment, wash the cells and culture for a recovery period of 1.5-2.0 normal cell cycles.

    • Long Treatment (1.5-2.0 normal cell cycles) without S9: Treat cells continuously.

  • Cytokinesis Block: Add Cytochalasin B (if required by the cell line) at a concentration sufficient to block cytokinesis, resulting in binucleated cells. This allows for the identification of cells that have completed one mitosis during or after treatment.

  • Harvesting: Harvest cells by centrifugation.

  • Slide Preparation: Treat cells with a hypotonic solution, fix, and drop onto clean microscope slides.

  • Staining: Stain with a DNA-specific stain such as Giemsa or a fluorescent dye like DAPI.

  • Scoring: Using a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.[36]

  • Data Analysis: Analyze the frequency of micronucleated cells for a statistically significant, dose-dependent increase compared to the concurrent vehicle and positive controls.

Data Presentation: Genotoxicity Profile
AssaySystemMetabolic Activation (S9)Result (e.g., Positive/Negative)Remarks (e.g., Dose-dependency)
Ames Test S. typhimurium TA98-[Insert Result][Insert Remarks]
+[Insert Result][Insert Remarks]
S. typhimurium TA100-[Insert Result][Insert Remarks]
+[Insert Result][Insert Remarks]
Micronucleus Test TK6 Cells-[Insert Result][Insert Remarks]
+[Insert Result][Insert Remarks]
Comet Assay HepG2 Cells-[Insert Result][Insert Remarks]

Part 3: Mechanistic Insights: Probing for Oxidative Stress

Trustworthiness: Hypothesis-Driven Investigation

Published data on a structurally related compound, 2,2'-bis(bicyclo[2.2.1]heptane), indicated that its genotoxicity was mediated by the generation of reactive oxygen species (ROS). This provides a strong, trustworthy rationale for investigating oxidative stress as a potential mechanism of toxicity for our target compound.

The 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) assay is a common and reliable method for detecting total intracellular ROS.[37][38][39] Non-fluorescent DCFH-DA diffuses into cells, where it is deacetylated by cellular esterases to DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[38][39]

Experimental Workflow: ROS Detection

ROS_Workflow Cell_Prep Seed Adherent Cells (e.g., A549) in a Black, Clear-Bottom 96-well Plate Treatment Treat Cells with Non-Cytotoxic Concentrations of Compound Cell_Prep->Treatment DCFH_Loading Wash and Load Cells with DCFH-DA Solution (30-45 min) Treatment->DCFH_Loading Positive_Control Include Positive Control (e.g., H₂O₂ or SIN-1) Positive_Control->DCFH_Loading Measurement Measure Fluorescence (Ex/Em ~485/530 nm) using a Plate Reader DCFH_Loading->Measurement Analysis Quantify Fold Increase in ROS Production Measurement->Analysis

Caption: Workflow for intracellular ROS detection using DCFH-DA.

Experimental Protocol: DCFH-DA Assay
  • Cell Seeding: Seed cells (e.g., A549) in a black, clear-bottom 96-well plate and allow them to adhere overnight.

  • Compound Treatment: Treat cells with sub-cytotoxic concentrations of the test compound (determined from Part 1) for a relevant time period (e.g., 1-6 hours). Include a vehicle control and a positive control like H₂O₂.[40]

  • Washing: Remove the treatment medium and wash the cells gently with warm, sterile PBS.

  • DCFH-DA Loading: Add 100 µL of a DCFH-DA working solution (e.g., 10-20 µM in serum-free medium) to each well.[38]

  • Incubation: Incubate the plate at 37°C for 30-45 minutes, protected from light.[39]

  • Measurement: Wash the cells again with PBS. Add 100 µL of PBS to each well and immediately measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~530 nm.[40]

  • Data Analysis: Express the results as a fold increase in fluorescence intensity relative to the vehicle-treated control cells.

References

  • Comparative Analysis of Cytotoxicity Assays, from Traditional to Modern Approaches. (2024). Preprints.org. [Link]

  • OECD 487: in vitro micronucleus assay using TK6 cells to investigate mechanism of action. Inotiv. [Link]

  • MTT Assay Protocol. Cyrusbio. [Link]

  • MTT (Assay protocol). Cold Spring Harbor Laboratory. [Link]

  • Test No. 487: In Vitro Mammalian Cell Micronucleus Test. (2023). OECD. [Link]

  • Comet Assay for the Detection of DNA Breaks Protocol. Creative Diagnostics. [Link]

  • Mammalian Cell In Vitro Micronucleus Assay. Charles River Labs. [Link]

  • Comet Assay for DNA Damage. (2021). Bio-protocol. [Link]

  • Bacterial Reverse Mutation Assay or Ames assay (OECD 471). National Institute of Biology, Slovenia. [Link]

  • Neutral Red Uptake Assay. (2022). Bio-protocol. [Link]

  • Test No. 487: In Vitro Mammalian Cell Micronucleus Test. (2014). OECD. [Link]

  • Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials. (2020). Particle and Fibre Toxicology. [Link]

  • Detection of Total Reactive Oxygen Species in Adherent Cells by 2′,7′-Dichlorodihydrofluorescein Diacetate Staining. (2019). Journal of Visualized Experiments. [Link]

  • AMES Test (OECD 471). TTS Laboratory. [Link]

  • Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining. (2020). Bio-protocol. [Link]

  • Measuring DNA Damage Using the Alkaline Comet Assay in Cultured Cells. (2021). Bio-protocol. [Link]

  • Genetic toxicity: Bacterial reverse mutation test (OECD 471). Biosafe. [Link]

  • Ames Test - Confirmatory test included - OECD 471. Vivotecnia. [Link]

  • Cell Viability Assays. (2013). Assay Guidance Manual - NCBI Bookshelf. [Link]

  • GLP OECD 471 Ames Test. Scantox. [Link]

  • Neutral Red Uptake Assay. RE-Place. [Link]

  • Comet assay. (2022). SlideShare. [Link]

  • Neutral Red Cell Cytotoxicity Assay Kit. Assay Genie. [Link]

  • Evaluation of the Major Steps in the Conventional Protocol for the Alkaline Comet Assay. (2019). International Journal of Molecular Sciences. [Link]

  • OECD Test Guideline 487. (2014). RE-Place. [Link]

  • From OECD guidelines to innovation: the future of genotoxicity testing. (2025). GenEvolutioN. [Link]

  • ICCVAM Recommended Protocol: BALB/c 3T3 Neutral Red Uptake Assay. (2003). National Toxicology Program. [Link]

  • OECD Test Guidelines for Genetic Toxicology. (2021). Istituto Superiore di Sanità. [Link]

  • LDH CYTOTOXICITY ASSAY KIT. Tiaris Biosciences. [Link]

  • Development of a standard operating procedure for the DCFH2-DA acellular assessment of reactive oxygen species produced by nanomaterials. (2022). Taylor & Francis Online. [Link]

  • ROS Detection ROS Assay Kit -Photo-oxidation Resistant DCFH-DA. Dojindo Molecular Technologies. [Link]

  • Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systematic Toxicity Tests. (2010). OECD. [Link]

  • Test No. 432: In Vitro 3T3 NRU Phototoxicity Test. (2019). OECD. [Link]

  • In Vitro Viability and Cytotoxicity Testing and Same-Well Multi-Parametric Combinations for High Throughput Screening. (2012). Current Protocols in Toxicology. [Link]

  • Guidelines for the Testing of Chemicals. OECD. [Link]

  • Revision of OECD guidelines for genotoxicity: current status and next steps. (2014). Mutagenesis. [Link]

  • Updates to OECD in vitro and in chemico test guidelines. (2021). PETA Science Consortium International e.V.[Link]

  • Guidance on a strategy for genotoxicity testing of chemicals: Stage 1. (2011). GOV.UK. [Link]

  • A review of cytotoxicity testing methods and in vitro study of biodegradable Mg-1%Sn-2%HA composite by elution method. (2025). Heliyon. [Link]

  • Cell Proliferation and Cytotoxicity Assays. (2016). GCRIS. [Link]

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Methodological & Application

Application Note: Enantioselective Synthesis of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine via Chiral Pool Engineering

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

In contemporary medicinal chemistry, there is a paradigm shift toward incorporating 3D-rich, sp³-hybridized aliphatic amines to replace flat, metabolically labile anilines—a concept widely known as the "escape from flatland." The apocamphane (7,7-dimethylbicyclo[2.2.1]heptane) scaffold provides extreme steric shielding and high lipophilicity, making it a highly prized structural motif for drug development.

Causality of the Synthetic Route: Synthesizing complex bicyclic systems enantioselectively from acyclic precursors typically requires difficult and expensive asymmetric catalysis. Instead, this protocol leverages the chiral pool [1]. By starting with (+)-ketopinic acid (readily derived from inexpensive (+)-10-camphorsulfonic acid), the absolute (1S,4R) stereocenters are locked in with >99% enantiomeric excess (ee).

A critical challenge in this synthesis is homologating the neopentyl-like C1 bridgehead position. Standard Sₙ2 chemistry (e.g., tosylate displacement by a cyanide ion) is notoriously sluggish and low-yielding due to severe steric hindrance. To bypass this, our protocol employs a highly efficient Henry (nitroaldol) condensation followed by global reduction. By oxidizing the C1-methanol to an aldehyde and reacting it with nitromethane, we install the required two-carbon chain via an sp²-hybridized intermediate, completely avoiding steric clashes at the bridgehead carbon before reducing it to the target amine[2].

Visualizing the Synthetic Workflow

Synthesis A (+)-Ketopinic Acid (Chiral Pool) B (1S,4R)-7,7-Dimethylbicyclo [2.2.1]heptane-1-carboxylic acid A->B Step 1: Wolff-Kishner Reduction N₂H₄·H₂O, KOH, 190 °C C (1S,4R)-(7,7-Dimethylbicyclo [2.2.1]heptan-1-yl)methanol B->C Step 2: Carboxylic Acid Reduction LiAlH₄, THF, Reflux D (1S,4R)-7,7-Dimethylbicyclo [2.2.1]heptane-1-carbaldehyde C->D Step 3: Swern Oxidation (COCl)₂, DMSO, Et₃N, -78 °C E (1S,4R)-1-(2-Nitrovinyl)-7,7- dimethylbicyclo[2.2.1]heptane D->E Step 4: Henry Reaction CH₃NO₂, NH₄OAc, Reflux F 2-((1S,4R)-7,7-Dimethylbicyclo [2.2.1]heptan-1-yl)ethan-1-amine E->F Step 5: Nitroalkene Reduction LiAlH₄, THF, Reflux

Figure 1: Five-step enantioselective synthesis workflow from (+)-ketopinic acid to the target amine.

Step-by-Step Experimental Protocols

Step 1: Wolff-Kishner Deoxygenation

Objective: Remove the C2 ketone while preserving the C1 carboxylic acid to yield the apocamphane skeleton[1].

  • In a 500 mL round-bottom flask, dissolve (+)-ketopinic acid (18.2 g, 100 mmol) in diethylene glycol (150 mL).

  • Add potassium hydroxide (22.4 g, 400 mmol) and hydrazine hydrate (80% aqueous, 15 mL, ~300 mmol).

  • Equip the flask with a Dean-Stark trap and heat the mixture to 120 °C for 2 hours to ensure complete hydrazone formation.

  • Gradually increase the temperature to 190 °C, distilling off water and excess hydrazine until the internal temperature stabilizes. Reflux for 4 hours.

  • Workup: Cool to room temperature, pour into crushed ice (300 g), and acidify to pH 2 using 6M HCl. Extract with EtOAc (3 × 150 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield (1S,4R)-7,7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acid as a white solid.

Step 2: Reduction to the Primary Alcohol

Objective: Convert the carboxylic acid to a primary alcohol for subsequent homologation.

  • Suspend Lithium Aluminum Hydride (LiAlH₄) (7.6 g, 200 mmol) in anhydrous THF (200 mL) under an argon atmosphere at 0 °C.

  • Dissolve the carboxylic acid from Step 1 (16.8 g, ~100 mmol) in anhydrous THF (50 mL) and add dropwise over 30 minutes.

    • Causality Note: The dropwise addition strictly controls the exothermic release of H₂ gas and prevents thermal runaway.

  • Reflux the mixture for 3 hours.

  • Workup (Fieser Method): Cool to 0 °C. Carefully quench by sequentially adding 7.6 mL H₂O, 7.6 mL 15% NaOH (aq), and 22.8 mL H₂O. Stir vigorously for 30 minutes until a granular white precipitate forms. Filter through Celite, wash with THF, and concentrate to yield (1S,4R)-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)methanol.

Step 3: Swern Oxidation

Objective: Mildly oxidize the primary alcohol to an aldehyde without over-oxidation to the carboxylic acid[3].

  • In a flame-dried flask under argon, dissolve oxalyl chloride (10.3 mL, 120 mmol) in anhydrous DCM (200 mL) and cool to -78 °C.

  • Add anhydrous DMSO (17.0 mL, 240 mmol) dropwise. Stir for 15 minutes to form the activated chlorodimethylsulfonium electrophile.

  • Add the alcohol from Step 2 (15.4 g, 100 mmol) dissolved in DCM (50 mL) dropwise. Stir for 45 minutes at -78 °C.

  • Add Triethylamine (Et₃N) (69.7 mL, 500 mmol) dropwise. Stir for 15 minutes, then allow the reaction to warm to 0 °C over 1 hour.

  • Workup: Quench with saturated aqueous NH₄Cl (150 mL). Extract with DCM. Wash organics with water and brine, dry over MgSO₄, and concentrate. Purify via a short silica plug to yield (1S,4R)-7,7-dimethylbicyclo[2.2.1]heptane-1-carbaldehyde.

Step 4: Henry (Nitroaldol) Reaction

Objective: Install the two-carbon backbone via an sp²-hybridized nitroalkene intermediate, bypassing neopentyl steric hindrance.

  • Dissolve the aldehyde from Step 3 (15.2 g, 100 mmol) in nitromethane (54 mL, ~1.0 mol).

  • Add ammonium acetate (NH₄OAc) (3.85 g, 50 mmol) and glacial acetic acid (2.9 mL, 50 mmol).

  • Reflux the mixture at 100 °C for 12 hours.

    • Causality Note: The use of NH₄OAc/AcOH provides a buffered acidic environment that promotes the dehydration of the intermediate β-nitro alcohol into the conjugated nitroalkene, driving the thermodynamic equilibrium forward.

  • Workup: Remove excess nitromethane in vacuo. Partition the residue between EtOAc and water. Wash the organic layer with saturated NaHCO₃ and brine, dry, and concentrate. Purify via flash chromatography (Hexanes/EtOAc 9:1) to afford (1S,4R)-1-(2-nitrovinyl)-7,7-dimethylbicyclo[2.2.1]heptane.

Step 5: Global Reduction to Target Amine

Objective: Reduce both the alkene and the nitro group to yield the final primary amine[2].

  • Suspend LiAlH₄ (15.2 g, 400 mmol) in anhydrous THF (250 mL) at 0 °C under argon.

  • Dissolve the nitroalkene from Step 4 (19.5 g, 100 mmol) in THF (50 mL) and add dropwise.

    • Causality Note: LiAlH₄ is strictly required here instead of milder hydrides (like NaBH₄) because it possesses the reducing power necessary to fully reduce the nitro group to an amine and saturate the conjugated double bond simultaneously.

  • Reflux the mixture for 6 hours.

  • Workup: Cool to 0 °C and perform a Fieser quench (15.2 mL H₂O, 15.2 mL 15% NaOH, 45.6 mL H₂O). Filter the granular salts through Celite.

  • To isolate the amine as a stable, handleable salt, bubble dry HCl gas into the THF filtrate until pH < 2. Concentrate and recrystallize from EtOH/Et₂O to yield 2-((1S,4R)-7,7-dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine hydrochloride.

Quantitative Data & Analytical Summary

StepIntermediate / ProductYield (%)Enantiomeric Excess (ee)Key Analytical Marker (¹H NMR / IR)
1 (1S,4R)-7,7-Dimethylbicyclo[2.2.1]heptane-1-carboxylic acid88%>99%Disappearance of C=O stretch at 1740 cm⁻¹; broad OH stretch at 3300-2500 cm⁻¹.
2 (1S,4R)-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)methanol95%>99%Appearance of -CH₂OH doublet at ~3.6 ppm.
3 (1S,4R)-7,7-Dimethylbicyclo[2.2.1]heptane-1-carbaldehyde82%>99%Sharp aldehyde proton singlet at ~9.8 ppm.
4 (1S,4R)-1-(2-Nitrovinyl)-7,7-dimethylbicyclo[2.2.1]heptane76%>99%Vinylic protons (AB system) at ~7.2 and ~6.9 ppm; strong NO₂ stretch at 1520 cm⁻¹.
5 2-((1S,4R)-7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine HCl85%>99%Disappearance of vinylic protons; appearance of -CH₂NH₂ triplet at ~2.9 ppm.

References

  • [1] Beilstein Journal of Organic Chemistry. "Synthesis of (2S,3R)-2 employing ketopinic acid as chiral auxiliary". Available at:[Link]

  • [3] Organic Process Research & Development. "The Swern Oxidation: Development of a High-Temperature Semicontinuous Process". Available at:[Link]

Sources

Application Note: HPLC Method Development for the Quantification of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Rationale

The quantification of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine presents a classic analytical challenge in pharmaceutical development. Structurally, this molecule is a lipophilic, primary aliphatic amine featuring a bulky bicyclo[2.2.1]heptane core (a derivative of the pinene/camphene family).

The Analytical Bottleneck: The molecule completely lacks a conjugated π -electron system or an aromatic ring. Consequently, it exhibits negligible UV absorbance above 210 nm. Traditional HPLC-UV methods relying on low-wavelength end-absorption are plagued by severe baseline drift, solvent interference, and poor sensitivity, making them unsuitable for rigorous Quality Control (QC) or Pharmacokinetic (PK) applications.

To establish a robust, self-validating analytical framework, this guide details two orthogonal methodologies:

  • Direct Analysis via HPLC-CAD (Charged Aerosol Detection): A universal, mass-sensitive detection method that bypasses the need for a chromophore.

  • Pre-Column Derivatization via HPLC-FLD/UV: Utilizing 9-fluorenylmethoxycarbonyl chloride (FMOC-Cl) to covalently attach a fluorophore to the primary amine, enabling highly sensitive optical detection.

Method A: Direct Quantitation via HPLC-CAD

Mechanistic Insight & Causality

Charged Aerosol Detection (CAD) is a destructive, mass-sensitive technique ideal for non-volatile analytes. The HPLC effluent is nebulized, and the mobile phase is evaporated. The remaining dry analyte particles collide with a stream of ionized nitrogen gas (generated by a corona discharge), transferring a positive charge proportional to the particle's mass. An electrometer then measures this aggregate charge 1.

Critical Experimental Choice: Because CAD requires the complete evaporation of the mobile phase, all buffer salts and additives must be strictly volatile2. Traditional phosphate buffers will instantly foul the detector. To resolve the peak tailing commonly associated with basic amines on silica columns, we utilize Trifluoroacetic acid (TFA) as a volatile ion-pairing agent.

Step-by-Step Protocol
  • Mobile Phase Preparation:

    • Phase A: 0.1% TFA in LC-MS grade Water.

    • Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

  • Chromatographic Separation:

    • Column: Core-shell C18 (150 mm × 4.6 mm, 2.6 µm) to minimize longitudinal diffusion of the bulky bicyclic ring.

    • Gradient: 5% B to 95% B over 15 minutes to ensure elution of the highly lipophilic core.

    • Flow Rate: 1.0 mL/min at a column temperature of 40°C.

  • CAD Optimization:

    • Evaporator Temperature: Set to 35°C. (Elevated temperatures may cause premature volatilization of the amine, reducing signal).

    • Data Collection Rate: 10 Hz with a Filter Constant of 1.0 s 2.

Self-Validating System Suitability (SST): Prior to sample injection, execute a blank gradient run. The electrometer background current must remain <2 pA . A rising baseline strictly indicates non-volatile contaminant buildup in the mobile phase, automatically invalidating subsequent quantitation until the system is flushed.

CAD_Mechanism A HPLC Effluent (Analyte + Volatile Buffer) B Nebulizer (N2 Gas Introduction) A->B Flow C Desolvation Chamber (Evaporation of Volatiles) B->C Aerosol Droplets D Corona Charger (Positive Charge Transfer) C->D Dry Analyte Particles E Ion Trap (Removes Excess Mobile Ions) D->E Charged Particles F Electrometer (Measures Aggregate Charge) E->F Signal Generation

Figure 1: Mechanism of Charged Aerosol Detection (CAD) for non-chromophoric analytes.

Method B: Pre-Column Derivatization with FMOC-Cl (HPLC-FLD)

Mechanistic Insight & Causality

For laboratories lacking CAD instrumentation, chemical derivatization is the gold standard. FMOC-Cl reacts with primary amines via nucleophilic acyl substitution to form a highly stable, fluorescent N-substituted carbamate 3.

Causality of pH: The reaction must occur in a mildly alkaline environment (Borate buffer, pH 8.5). The primary amine (pKa ~10.5) must be partially deprotonated to act as an effective nucleophile. If the pH is too low, the amine remains fully protonated (ammonium) and inert. Conversely, if the pH exceeds 9.5, FMOC-Cl rapidly hydrolyzes into FMOC-OH, creating massive background interference and depleting the reagent 3.

Step-by-Step Protocol (Automated In-Needle Derivatization)

Modern autosamplers can perform this reaction online (iPDAQ approach), eliminating manual pipetting errors and ensuring precise reaction timing 4.

  • Reagent Preparation:

    • Buffer: 400 mM Borate Buffer, pH 8.5.

    • Reagent: 2.5 mg/mL FMOC-Cl in anhydrous Acetonitrile.

    • Quench: 50 mM Phosphate buffer, pH 3.0.

  • Autosampler Program:

    • Draw 50 µL Borate buffer, followed by 1 µL Sample, and 1 µL FMOC-Cl Reagent.

    • Mix in-needle for 3 cycles and incubate for 5 minutes at ambient temperature.

    • Draw 10 µL Quench Buffer to stop the reaction and stabilize the derivative.

    • Inject directly into the HPLC flow path.

  • Chromatographic Conditions:

    • Column: C18 (150 mm × 4.6 mm, 3 µm).

    • Mobile Phase: Isocratic 75% Acetonitrile / 25% Water.

    • Detection: Fluorescence Detector (FLD) set to Excitation: 265 nm, Emission: 310 nm.

Self-Validating System Suitability (SST): The hydrolysis byproduct, FMOC-OH, always forms in trace amounts and elutes later than the FMOC-amine derivative. The presence of the FMOC-OH peak in a blank injection validates that the derivatization reagents are active and the autosampler mixing program executed correctly. If the FMOC-OH peak is absent, the reagent has degraded, and the run must be aborted.

FMOC_Derivatization S1 Primary Amine Analyte (No Chromophore) R1 Nucleophilic Acyl Substitution (Ambient Temp, 5 min) S1->R1 S2 FMOC-Cl Reagent (Electrophile) S2->R1 S3 Borate Buffer (pH 8.5) (Deprotonates Amine) S3->R1 P1 FMOC-Amine Derivative (Highly Fluorescent) R1->P1 Covalent Tagging HPLC RP-HPLC Separation (Isocratic C18) P1->HPLC DET Fluorescence Detection (Ex: 265nm, Em: 310nm) HPLC->DET Quantitation

Figure 2: FMOC-Cl pre-column derivatization pathway and subsequent HPLC-FLD workflow.

Quantitative Data Summarization

The following table synthesizes the performance metrics of both developed methods, allowing scientists to select the appropriate workflow based on their laboratory's infrastructure and sensitivity requirements.

Analytical ParameterMethod A: Direct HPLC-CADMethod B: Pre-Column HPLC-FLD (FMOC)
Detection Principle Mass-sensitive (Aggregate Charge)Optical (Fluorescence Emission)
Limit of Detection (LOD) ~10 - 25 ng on-column~50 - 100 fg on-column (Highly Sensitive)
Dynamic Range Non-linear (Requires power function correction)Highly linear ( R2>0.999 )
Sample Preparation None (Direct Injection)Automated in-needle mixing (5 min delay)
Matrix Interference High (Co-eluting non-volatiles will interfere)Low (Specific to primary/secondary amines)
Primary Use Case API Purity, Excipient Profiling, Formulation QCTrace level PK studies, Biological matrices

References

  • Jasco Global: Analysis of Amino Acids by On-line Pre-column Derivatization with OPA and FMOC using RHPLC System. URL:[Link]

Sources

Application Notes and Protocols for 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine as a Chiral Ligand in Asymmetric Catalysis

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: A Camphor-Derived Ligand for Asymmetric Transformations

In the landscape of asymmetric catalysis, the design and synthesis of effective chiral ligands remain a cornerstone for achieving high enantioselectivity. The vast and structurally diverse "chiral pool" of naturally occurring molecules provides an invaluable source of scaffolds for ligand development. Among these, camphor and its derivatives have been extensively utilized due to their rigid bicyclic framework, which imparts a well-defined and sterically demanding chiral environment.[1][2] This application note focuses on 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine , a primary amine ligand derived from the camphor skeleton.

The structural rigidity of the bicyclo[2.2.1]heptane system minimizes conformational flexibility, which is crucial for creating a predictable and effective chiral pocket around a metal center. The presence of the gem-dimethyl group at the C7 position, along with the stereocenters inherent to the camphor backbone, provides significant steric hindrance that can effectively differentiate between the two prochiral faces of a substrate. This guide provides an in-depth look at the potential applications of this ligand, with a detailed protocol for a representative reaction: the asymmetric addition of diethylzinc to aldehydes.

Core Concept: Mechanism of Asymmetric Induction

The efficacy of chiral ligands like 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine in asymmetric catalysis stems from their ability to form a chiral complex with a metal ion, which then orchestrates the stereoselective transformation of a substrate.[3] In the case of the addition of an organozinc reagent to an aldehyde, the primary amine of the ligand first reacts with the dialkylzinc to form a zinc-amide species. This in-situ generated complex then acts as the chiral catalyst.

The proposed catalytic cycle typically involves the coordination of the aldehyde's carbonyl oxygen to the zinc center of the chiral complex. The rigid and sterically defined environment created by the camphor backbone of the ligand dictates the orientation in which the aldehyde can bind. This preferential orientation exposes one of the prochiral faces of the carbonyl group to attack by an alkyl group from the organozinc reagent, leading to the formation of one enantiomer of the product alcohol in excess.[4][5]

Catalytic Cycle cluster_cycle Proposed Catalytic Cycle cluster_reagents Reagents Ligand_Zn Chiral Ligand-Zn Complex Aldehyde_Coordination Aldehyde Coordination Ligand_Zn->Aldehyde_Coordination + Aldehyde Transition_State Diastereomeric Transition State Aldehyde_Coordination->Transition_State Intramolecular Alkyl Transfer Product_Formation Product Release Transition_State->Product_Formation Product_Formation->Ligand_Zn + Chiral Alcohol Ligand Chiral Amine Ligand Ligand->Ligand_Zn Et2Zn Diethylzinc Et2Zn->Ligand_Zn + Aldehyde Prochiral Aldehyde

Caption: Proposed catalytic cycle for the asymmetric addition of diethylzinc to an aldehyde.

Representative Application: Asymmetric Alkylation of Aldehydes

The catalytic enantioselective addition of organozinc reagents to aldehydes is a fundamental carbon-carbon bond-forming reaction that yields valuable chiral secondary alcohols.[5] Ligands derived from the chiral pool, particularly amino alcohols and diamines, have demonstrated considerable success in this transformation.[6][7] While specific data for 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine is limited, the performance of analogous camphor-derived ligands provides a strong basis for its potential efficacy. For instance, novel pyridyl alcohol ligands derived from camphor have achieved moderate to good enantioselectivity (up to 85% ee) in the alkylation of various aldehydes with diethylzinc.[1]

Performance of Analogous Camphor-Derived Ligands

The following table summarizes the typical performance of related camphor-derived chiral ligands in the asymmetric addition of diethylzinc to aldehydes, offering a benchmark for expected results.

Ligand TypeAldehyde SubstrateYield (%)Enantiomeric Excess (ee %)Reference
Camphor-derived Pyridyl AlcoholBenzaldehyde85-9580-90[1]
Camphor-derived Amino Alcohol4-Chlorobenzaldehyde~90~85[7]
(-)-3-exo-dimethylaminoisoborneolBenzaldehydeHigh>95[5]
Camphor-derived 1,4-Amino AlcoholBenzaldehyde~95up to 95[8]

Detailed Experimental Protocol: Asymmetric Addition of Diethylzinc to Benzaldehyde

This protocol describes a general procedure for the asymmetric ethylation of benzaldehyde using 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine as the chiral ligand. All operations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques.

Materials and Reagents
  • 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine (chiral ligand)

  • Diethylzinc (1.0 M solution in hexanes)

  • Benzaldehyde (freshly distilled)

  • Anhydrous Toluene

  • 5% Aqueous HCl

  • Saturated Aqueous Sodium Bicarbonate

  • Brine (Saturated Aqueous NaCl)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Standard solvents for extraction and chromatography (e.g., diethyl ether, hexanes, ethyl acetate)

Step-by-Step Procedure
  • Catalyst Preparation:

    • To a flame-dried Schlenk flask under an inert atmosphere, add the chiral ligand (0.1 mmol).

    • Add anhydrous toluene (5 mL) to dissolve the ligand.

    • Cool the solution to 0 °C in an ice bath.

    • Slowly add diethylzinc (1.0 M in hexanes, 3.0 mmol) to the stirred solution.

    • Stir the resulting mixture at 0 °C for 30 minutes to allow for the in-situ formation of the chiral zinc-amide catalyst.

  • Asymmetric Addition Reaction:

    • To the catalyst solution at 0 °C, add freshly distilled benzaldehyde (1.0 mmol) dropwise.

    • Continue stirring the reaction mixture at 0 °C for 2 hours, and then allow it to warm to room temperature and stir overnight.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up and Purification:

    • Upon completion, carefully quench the reaction by slowly adding 5% aqueous HCl at 0 °C.

    • Separate the aqueous and organic layers. Extract the aqueous layer with diethyl ether (3 x 15 mL).

    • Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate and brine.

    • Dry the combined organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to obtain the chiral 1-phenyl-1-propanol.

  • Analysis:

    • Determine the yield of the purified product.

    • Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).

Experimental Workflow cluster_prep Catalyst Formation (Inert Atmosphere) cluster_reaction Asymmetric Reaction cluster_workup Work-up & Purification cluster_analysis Analysis A Dissolve Chiral Ligand in Anhydrous Toluene B Cool to 0 °C A->B C Add Diethylzinc B->C D Stir for 30 min at 0 °C C->D E Add Benzaldehyde at 0 °C D->E Catalyst Ready F Stir at 0 °C for 2h E->F G Warm to RT and Stir Overnight F->G H Quench with 5% HCl G->H I Aqueous Work-up & Extraction H->I J Dry and Concentrate I->J K Column Chromatography J->K L Determine Yield and Enantiomeric Excess (ee) K->L

Caption: Experimental workflow for the asymmetric addition of diethylzinc.

Conclusion and Outlook

2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine represents a promising, readily accessible chiral ligand derived from the camphor chiral pool. Its rigid and sterically defined structure is anticipated to provide effective asymmetric induction in a variety of metal-catalyzed reactions. The detailed protocol for the asymmetric addition of diethylzinc to aldehydes serves as a robust starting point for researchers exploring the catalytic potential of this ligand. Further investigations could involve screening this ligand in other important asymmetric transformations, such as Henry (nitroaldol) reactions or Diels-Alder cycloadditions, where other camphor-derived ligands have also shown activity.[1][9] The modular nature of camphor chemistry also allows for further derivatization of the amine, opening avenues for fine-tuning the electronic and steric properties of the ligand to optimize its performance in specific catalytic applications.

References

  • Boyle, G. A., Govender, T., Kruger, H. G., & Maguire, G. E. (2008). Synthesis of camphor derived ligands for applications in asymmetric catalysis. [Link]

  • Ganczar, M., & Leśniak, S. (2021). Efficient Asymmetric Simmons-Smith Cyclopropanation and Diethylzinc Addition to Aldehydes Promoted by Enantiomeric Aziridine-Phosphines. Molecules, 26(16), 4945. [Link]

  • Boyle, G. A., Govender, T., Kruger, H. G., & Maguire, G. E. (2009). The Evaluation of Novel Camphor-derived Pyridyl Ligands as Catalysts in the Asymmetric Diels-Alder Reaction of Cyclopentadiene with 3-Acryloyl-2-oxazolidinone. South African Journal of Chemistry, 62, 85-89. [Link]

  • Chelucci, G. (2007). Synthesis and application in asymmetric catalysis of camphor-based pyridine ligands. Chemical Society Reviews, 36(5), 728-741. [Link]

  • Krenske, E. H. (2013). Aromatic interactions in asymmetric catalysis: control of enantioselectivity in Diels-Alder reactions catalysed by camphor-derived hydrazides. Organic & Biomolecular Chemistry, 11(32), 5226-5232. [Link]

  • Wikipedia contributors. (2023). Asymmetric addition of dialkylzinc compounds to aldehydes. Wikipedia, The Free Encyclopedia. [Link]

  • Mato, M., et al. (2018). Camphor-Derivatives in Asymmetric Organocatalysis - Synthesis and Application. Molecules, 23(11), 2814. [Link]

  • Olubanwo, O., Golen, J., Rheingold, A., & Nevalainen, V. (2018). Chiral Camphor-Based 1,3- and 1,4-Amino Alcohols and Aminodiols as Ligands for Diethylzinc Addition to Aldehydes. International Journal of Organic Chemistry, 8, 240-263. [Link]

  • Olubanwo, O. B., Golen, J. A., Rheingold, A. L., & Nevalainen, V. (2018). Chiral Camphor-Based 1,3- and 1,4-Amino Alcohols and Aminodiols as Ligands for Diethylzinc Addition to Aldehydes. International Journal of Organic Chemistry, 8, 240-263. [Link]

  • ResearchGate. (n.d.). Asymmetric addition of diethylzinc to aldehydes promoted by ligands 13. [Link]

  • Ortiz-Alvarado, R., et al. (2017). Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. Molecules, 22(7), 1195. [Link]

  • ResearchGate. (n.d.). Asymmetric addition of diethylzinc to benzaldehyde with ligand (R)‐L1 and (R)‐L2. [Link]

  • ResearchGate. (n.d.). Chiral Camphor-Based 1,3- and 1,4-Amino Alcohols and Aminodiols as Ligands for Diethylzinc Addition to Aldehydes. [Link]

  • Organic Letters. (2006). Carbohydrate-Derived Amino-Alcohol Ligands for Asymmetric Alkynylation of Aldehydes. [Link]

  • Organic Letters. (2005). Carbohydrate-Derived Amino-Alcohol Ligands for Asymmetric Alkynylation of Aldehydes. [Link]

  • Wikipedia contributors. (2023). Asymmetric induction. Wikipedia, The Free Encyclopedia. [Link]

Sources

Application Note: Advanced Derivatization Strategies for the GC-MS Analysis of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

Abstract and Introduction

The quantitative analysis of primary amines by gas chromatography-mass spectrometry (GC-MS) is a persistent challenge in analytical chemistry, primarily due to their inherent polarity, low volatility, and propensity for interacting with active sites within the GC system. These characteristics often lead to poor chromatographic outcomes, such as peak tailing, low sensitivity, and inaccurate quantification.[1] The target analyte, 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine, exemplifies these challenges. Its structure combines a polar primary amine functional group with a bulky, non-polar bicyclic moiety.

Direct analysis of this compound is often unfeasible, resulting in broad, tailing peaks or complete loss of the analyte. Chemical derivatization provides a robust solution by converting the polar amine group into a less polar, more volatile, and thermally stable derivative.[2][3] This process replaces the active hydrogens on the nitrogen atom, which are responsible for undesirable hydrogen bonding and column interactions.[3]

This application note provides a comprehensive guide to two primary derivatization techniques for the successful GC-MS analysis of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine: Acylation and Silylation . We will explore the underlying chemical principles, present detailed, field-tested protocols, and offer expert insights to guide researchers, scientists, and drug development professionals in establishing a reliable and reproducible analytical method.

The Rationale for Derivatization: From Challenge to Solution

The primary amino group (-NH₂) makes the target analyte highly polar. During GC analysis, this leads to several problems:

  • Adsorption: The active hydrogens can form strong hydrogen bonds with silanol groups on the GC inlet liner and column stationary phase, causing irreversible adsorption and poor peak shape.[1]

  • Low Volatility: The polarity of the amine increases its boiling point, requiring higher GC oven temperatures, which can risk thermal degradation of the analyte.[3]

  • Poor Peak Shape: Reversible interactions with the GC system lead to significant peak tailing, which severely compromises chromatographic resolution and integration accuracy.[2]

Derivatization addresses these issues by chemically modifying the -NH₂ group. The ideal derivative is significantly more volatile and thermally stable, and less polar than the parent compound, enabling sharp, symmetrical peaks and improved detection limits.[4]

Comparative Overview of Derivatization Strategies

The two most effective and widely adopted strategies for derivatizing primary amines are acylation and silylation. The choice between them depends on the analyte's specific properties, the sample matrix, and the analytical objectives.[5]

Acylation: Creating Stable Amide Derivatives

Acylation involves the reaction of the primary amine with an acylating agent, typically an acid anhydride or an acyl halide, to form a stable amide.[2][6] For GC-MS applications, perfluorinated anhydrides are particularly advantageous.

  • Mechanism: The nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the anhydride. This results in the formation of a stable N-acyl derivative (an amide) and a carboxylic acid byproduct.[1]

  • Common Reagents:

    • Trifluoroacetic Anhydride (TFAA): Reacts readily with primary amines to form highly stable trifluoroacetyl derivatives.[7][8] The introduction of fluorine atoms enhances the compound's volatility and can produce characteristic mass spectral fragments.[8][9]

    • Pentafluoropropionic Anhydride (PFPA) and Heptafluorobutyric Anhydride (HFBA): These reagents function similarly to TFAA but add larger, more fluorinated groups, which can further increase volatility and retention time, sometimes improving separation from matrix interferences.[7]

  • Advantages: Acylated derivatives are generally very stable against hydrolysis, making them robust for routine analysis.[1] The reaction conditions are straightforward and reproducible.

  • Considerations: The reactions often produce acidic byproducts that may need to be removed or neutralized before injection to protect the GC column.[1] The reagents themselves are sensitive to moisture.[1]

Silylation: Versatile and Effective

Silylation is arguably the most common derivatization technique in GC, involving the replacement of an active hydrogen with a trimethylsilyl (TMS) or a bulkier silyl group.[4]

  • Mechanism: Silylation reagents are strong trimethylsilyl donors. The reaction involves the substitution of the active hydrogens on the amine with a TMS group, typically with the help of a catalyst.

  • Common Reagents:

    • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA): A powerful and popular TMS donor. It is often used with a catalyst like 1% Trimethylchlorosilane (TMCS) to enhance its reactivity, especially for hindered amines.[2][4]

    • N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA): Considered one of the strongest TMS donors, its byproducts are highly volatile and typically elute with the solvent front, leading to cleaner chromatograms.[10][11][12]

    • N-methyl-N-tert-butyldimethylsilyl-trifluoroacetamide (MTBSTFA): This reagent forms a more stable tert-butyldimethylsilyl (TBDMS) derivative. TBDMS derivatives are about 10,000 times more stable against hydrolysis than their TMS counterparts, which is a significant advantage when dealing with trace moisture.[4][10]

  • Advantages: Reactions are generally fast and high-yielding. A wide variety of reagents with different reactivities are available.[13]

  • Considerations: Silylating reagents and the resulting derivatives are highly susceptible to hydrolysis. All glassware must be scrupulously dried, and anhydrous solvents must be used.[4] For primary amines, silylation can sometimes lead to the formation of both mono- and di-substituted products, which can complicate quantification if the reaction is not driven to completion.[2]

Data Presentation and Recommended GC-MS Parameters

Table 1: Comparison of Derivatization Reagents for the Target Amine
FeatureAcylation (TFAA)Silylation (BSTFA + 1% TMCS)Silylation (MTBSTFA)
Derivative Formed N-trifluoroacetamideN-trimethylsilyl (mono- or di-TMS)N-tert-butyldimethylsilyl (TBDMS)
Derivative Stability Very High (hydrolytically stable)Moderate (moisture sensitive)High (very resistant to hydrolysis)[10]
Reagent Reactivity HighVery High (catalyzed)High
Byproducts Trifluoroacetic acid (corrosive)Neutral & VolatileNeutral & Volatile[10]
Moisture Sensitivity HighVery HighHigh
Key Advantage Robust and stable derivativesHighly volatile derivatives, clean byproductsExtremely stable derivatives, unique mass spectrum
Potential Issue Acidic byproduct may harm columnPotential for multiple derivatives[2]Longer reaction times, increased retention time
Table 2: Recommended Starting GC-MS Method Parameters
ParameterRecommended SettingRationale
GC Column Mid-polarity (e.g., 5% Phenyl Methylpolysiloxane)A 30 m x 0.25 mm ID, 0.25 µm film thickness column provides excellent resolving power for derivatized analytes.
Injection Mode Splitless (1 µL)Maximizes sensitivity for trace-level analysis.
Injector Temp. 250 °C - 280 °CEnsures complete and rapid vaporization of the less-polar derivatives without thermal degradation.
Carrier Gas Helium, constant flow at 1.0-1.2 mL/minProvides optimal efficiency and is inert.
Oven Program Initial: 80°C, hold 1 minStarts below the solvent boiling point.
Ramp 1: 15°C/min to 200°CSeparates the analyte from early-eluting matrix components.
Ramp 2: 25°C/min to 290°C, hold 5 minEnsures elution of the derivatized analyte and cleans the column.
MS Transfer Line 290 °CPrevents condensation of the analyte before reaching the ion source.
Ion Source Temp. 230 °CStandard temperature for robust ionization.
Ionization Mode Electron Ionization (EI) at 70 eVProvides reproducible, library-searchable fragmentation patterns.
MS Scan Range 40 - 550 amuCovers the expected mass range of the derivatized analyte and its fragments.

Note: This temperature program is a starting point and must be optimized for the specific derivative and instrument.

Experimental Protocols and Workflows

The following protocols provide a detailed, step-by-step methodology for derivatizing and analyzing 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine.

General Experimental Workflow

G cluster_prep Sample Preparation cluster_deriv Derivatization cluster_analysis Analysis Sample Amine Sample in Solvent Dry Evaporate to Dryness (under Nitrogen) Sample->Dry Solvent Add Anhydrous Solvent Dry->Solvent Reagent Add Derivatizing Reagent (e.g., TFAA or BSTFA) Solvent->Reagent React Heat Reaction Vial (e.g., 70°C for 30 min) Reagent->React Cool Cool to Room Temp. React->Cool Inject Inject 1 µL into GC-MS Cool->Inject Acquire Data Acquisition Inject->Acquire

Caption: Acylation of a primary amine with TFAA.

Protocol 2: Silylation with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% TMCS

This protocol details the formation of the N-trimethylsilyl derivative, which is highly volatile and provides excellent chromatographic performance.

Materials:

  • 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine sample or standard

  • BSTFA + 1% TMCS [CAS: 25561-30-2 + 75-77-4]

  • Anhydrous solvent (e.g., Pyridine or Acetonitrile)

  • 2 mL reaction vials with PTFE-lined caps

  • Heating block or oven

  • Nitrogen gas evaporator

  • GC-MS system

Procedure:

  • Sample Preparation: Place an aliquot of the amine sample into a reaction vial. Evaporate the solvent to complete dryness under a gentle stream of nitrogen. All glassware must be moisture-free.

  • Reagent Addition: Add 100 µL of anhydrous pyridine to dissolve the sample residue. Add 100 µL of BSTFA + 1% TMCS. [1]Pyridine can act as a catalyst and helps to solubilize the analyte.

  • Reaction: Tightly cap the vial and vortex for 10 seconds. Heat the vial at 75°C for 45-60 minutes in a heating block. [1]This ensures the formation of the more stable di-substituted TMS derivative.

  • Cooling: Allow the vial to cool completely to room temperature. Unlike acylation, there is no need for a workup step as the byproducts are neutral and volatile.

  • Analysis: Transfer the derivatized sample directly to a GC autosampler vial. Inject 1 µL into the GC-MS system using the parameters suggested in Table 2.

Caption: Silylation of a primary amine with BSTFA.

Conclusion and Best Practices

Both acylation and silylation are highly effective derivatization techniques for preparing 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine for GC-MS analysis.

  • Acylation with TFAA is recommended for its simplicity and the exceptional stability of the resulting derivative, making it ideal for methods requiring high robustness.

  • Silylation with BSTFA (+TMCS) is an excellent alternative that produces highly volatile derivatives, potentially leading to shorter retention times and sharper peaks. However, strict anhydrous conditions are mandatory for success.

For any method development, it is crucial to optimize reaction parameters (temperature, time, and reagent volume) and to analyze a derivatized standard to confirm the reaction's completion and identify the retention time and mass spectrum of the target derivative. By applying the principles and protocols outlined in this note, analysts can overcome the challenges associated with primary amine analysis and develop a reliable, high-performance GC-MS method.

References

  • IU Indianapolis ScholarWorks. (n.d.). Formation and identification of novel derivatives of primary amine and zwitterionic drugs. Retrieved from [Link]

  • Macherey-Nagel. (n.d.). Derivatization reagents for GC. Retrieved from [Link]

  • ResearchGate. (n.d.). Acylation Derivatization Reagents. Retrieved from [Link]

  • Elsevier. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. Journal of Environmental Sciences, 115, 301-311. Retrieved from [Link]

  • Hušek, P., et al. (2021). A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. Amino Acids, 53(3), 347-358. Retrieved from [Link]

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  • PMC. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. Molecules, 25(1), 154. Retrieved from [Link]

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  • Oxford Academic. (2020). Gas Chromatographic Determination of Primary and Secondary Amines as Pentafluorobenzamide Derivatives. Journal of AOAC INTERNATIONAL. Retrieved from [Link]

  • Reddit. (2025). Derivatization of tertiary amine for GC/MS?. Retrieved from [Link]

  • NextSDS. (n.d.). 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride. Retrieved from [Link]

  • MDPI. (2023). Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature. International Journal of Molecular Sciences, 24(2), 1641. Retrieved from [Link]

  • PMC. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Metabolites, 11(3), 179. Retrieved from [Link]

  • Scribd. (n.d.). Derivatization of Amines. Retrieved from [Link]

  • PubMed. (2019). Derivatization-free determination of short-chain volatile amines in human plasma and urine by headspace gas chromatography-mass spectrometry. Journal of Clinical Laboratory Analysis, 34(2), e23062. Retrieved from [Link]

  • PMC. (2021). Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry. Metabolites, 11(12), 886. Retrieved from [Link]

  • ResearchGate. (2025). Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy. Retrieved from [Link]

  • Little, J. L. (2014). Artifacts in Trimethylsilyl Derivatization Reactions and Ways to Avoid Them. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Trifluoroacetamides. Retrieved from [Link]

  • PubMed. (2025). Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy. Retrieved from [Link]

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  • MDPI. (2025). Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy. Molecules, 30(2), 341. Retrieved from [Link]

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Application Notes and Protocols: Functionalization of Polymer Matrices with 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Harnessing Steric Hindrance for Advanced Polymer Functionality

The functionalization of polymer matrices is a cornerstone of modern materials science, enabling the tailoring of properties for a vast array of applications, from targeted drug delivery to advanced coatings. The choice of the functionalizing agent is paramount in dictating the final characteristics of the material. This guide focuses on a unique primary amine, 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine, a camphor-derived molecule, for the modification of polymer surfaces. The bulky and rigid bicyclic structure of this amine offers intriguing possibilities for creating surfaces with controlled steric hindrance, which can influence protein adsorption, cellular interactions, and the controlled release of therapeutic agents.[1][2]

The rationale behind employing this specific amine lies in its potential to introduce a "protective shield" on the polymer surface. This steric bulk can prevent non-specific binding of biomolecules, a critical factor in the performance of biomedical implants and drug delivery systems.[3][4] Furthermore, the primary amine group serves as a versatile anchor for the subsequent covalent attachment of a wide range of molecules, including drugs, targeting ligands, and biocompatible polymers. This guide provides a comprehensive overview, from the synthesis of the amine to detailed protocols for polymer functionalization and characterization, aimed at researchers, scientists, and drug development professionals.

Synthesis of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

While not commercially available in large quantities, 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine can be synthesized from camphor, a readily available and chiral natural product.[5] The proposed synthetic route involves a multi-step process, outlined below. This synthesis provides a foundational method that can be optimized for yield and purity.

Proposed Synthetic Pathway:

Synthesis_Pathway Camphor Camphor Intermediate1 Camphor Oxime Camphor->Intermediate1 NH2OH·HCl, NaOAc Intermediate2 1-Amino-7,7-dimethylbicyclo[2.2.1]heptan-2-one Intermediate1->Intermediate2 Beckmann Rearrangement Intermediate3 1-(Cyanomethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one Intermediate2->Intermediate3 Strecker Synthesis TargetAmine 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine Intermediate3->TargetAmine Reduction (e.g., LiAlH4) Functionalization_Workflow Start Polymer Substrate (PMMA or Polyester) Activation Surface Activation (e.g., Plasma Treatment or Chemical Etching) Start->Activation Grafting Grafting of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine Activation->Grafting Washing Thorough Washing and Purification Grafting->Washing Characterization Surface Characterization Washing->Characterization Application Downstream Applications (e.g., Drug Conjugation) Characterization->Application

Caption: General workflow for polymer surface functionalization.

Protocol 1: Functionalization of Poly(methyl methacrylate) (PMMA)

PMMA is widely used in medical devices and as a substrate for microarrays. The ester groups on its surface can be readily aminolyzed to introduce primary amines. [6] Materials:

  • PMMA sheets or films

  • 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

  • Anhydrous isopropanol

  • Deionized water

  • Nitrogen gas

Procedure:

  • Cleaning: Thoroughly clean the PMMA substrate by sonication in isopropanol for 15 minutes, followed by rinsing with deionized water and drying under a stream of nitrogen.

  • Aminolysis Reaction: Prepare a solution of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine in anhydrous isopropanol (concentration to be optimized, starting with 10% w/v). Immerse the cleaned PMMA substrate in the amine solution.

  • Reaction Conditions: Heat the reaction mixture at a temperature range of 60-80°C for 2-24 hours. The reaction time and temperature are critical parameters to control the density of grafted amines.

  • Washing: After the reaction, remove the PMMA substrate and wash it extensively with isopropanol to remove any unreacted amine and by-products. Follow with a thorough rinse with deionized water.

  • Drying: Dry the functionalized PMMA substrate under vacuum or a stream of nitrogen.

Protocol 2: Functionalization of Aliphatic Polyesters

Aliphatic polyesters like polylactic acid (PLA) and polycaprolactone (PCL) are biodegradable and frequently used in drug delivery and tissue engineering. Their surface can also be functionalized via aminolysis of the ester bonds.

Materials:

  • Polyester film or scaffold

  • 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

  • Anhydrous dimethyl sulfoxide (DMSO)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Deionized water

Procedure:

  • Swelling (Optional): To enhance the accessibility of the ester groups, the polyester substrate can be pre-swelled in a suitable solvent like acetone for a short period (e.g., 30 minutes), followed by drying.

  • Aminolysis Reaction: Prepare a solution of the bulky amine in anhydrous DMSO (e.g., 5-15% w/v). Immerse the polyester substrate in this solution.

  • Reaction Conditions: Conduct the reaction at a slightly elevated temperature (e.g., 40-60°C) for 4-12 hours. The conditions should be mild to prevent excessive degradation of the polyester backbone.

  • Washing: After the reaction, wash the functionalized polyester substrate sequentially with DMSO, deionized water, and finally with PBS to remove residual chemicals.

  • Drying: Lyophilize or air-dry the functionalized polyester.

Characterization of the Functionalized Polymer Matrix

Thorough characterization is essential to confirm the successful grafting of the amine and to quantify the surface amine density. A combination of spectroscopic and surface-sensitive techniques is recommended.

Technique Purpose Expected Outcome
X-ray Photoelectron Spectroscopy (XPS) To determine the elemental composition of the surface.An increase in the nitrogen (N1s) signal, confirming the presence of amine groups. [3]
Fourier-Transform Infrared Spectroscopy (FTIR-ATR) To identify the chemical bonds on the surface.Appearance of N-H stretching and bending vibrations. [7][8][9]
¹H Nuclear Magnetic Resonance (NMR) Spectroscopy To confirm the structure of the grafted amine (for soluble polymers).Characteristic peaks corresponding to the bicyclic structure of the amine.
Contact Angle Measurement To assess changes in surface hydrophilicity/hydrophobicity.An increase in the contact angle is expected due to the hydrophobic nature of the bicyclic moiety.
Colorimetric Assays (e.g., Orange II) To quantify the density of primary amine groups on the surface.A reliable and quantitative measure of the accessible amine groups. [10][11][12]

Applications in Drug Development

The unique steric properties of polymers functionalized with 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine open up several promising applications in the pharmaceutical and biomedical fields.

Logical Relationship of Functionalization to Application:

Application_Logic Functionalization Polymer Functionalization with Bulky Amine StericHindrance Creation of Steric Hindrance Functionalization->StericHindrance ReducedBinding Reduced Non-Specific Protein Binding StericHindrance->ReducedBinding ControlledRelease Controlled Drug Release StericHindrance->ControlledRelease Biocompatibility Improved Biocompatibility of Implants ReducedBinding->Biocompatibility TargetedDelivery Targeted Drug Delivery Systems ControlledRelease->TargetedDelivery

Caption: How bulky amine functionalization leads to advanced applications.

Development of "Stealth" Drug Delivery Systems

The bulky bicyclic groups can create a steric barrier on the surface of drug-loaded nanoparticles, potentially reducing their uptake by the reticuloendothelial system (RES). This "stealth" effect can prolong the circulation time of the nanoparticles, leading to enhanced accumulation at the target site (e.g., a tumor) through the enhanced permeability and retention (EPR) effect.

Protocol for Drug Conjugation:

  • Activation of Drug: If the drug molecule contains a carboxylic acid group, it can be activated using carbodiimide chemistry (e.g., EDC/NHS) to form a reactive ester.

  • Coupling Reaction: The amine-functionalized polymer is then reacted with the activated drug to form a stable amide bond.

  • Purification: The drug-polymer conjugate is purified to remove unreacted drug and coupling reagents, for instance, through dialysis or size exclusion chromatography. [13]

Biocompatible Coatings for Medical Implants

Non-specific protein adsorption on the surface of medical implants can trigger an inflammatory response and lead to device failure. The steric hindrance provided by the grafted amine can minimize such unwanted interactions, improving the biocompatibility of implants like orthopedic devices and cardiovascular stents. [3][4]

Controlled Release Matrices

The steric environment created by the bulky side chains can influence the diffusion of encapsulated drugs from the polymer matrix. [14][15]This allows for fine-tuning of the drug release profile, enabling sustained and controlled delivery over an extended period.

Conclusion and Future Perspectives

The use of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine for polymer matrix functionalization represents a novel approach to creating advanced materials with unique surface properties. The inherent steric bulk of this camphor-derived amine provides a powerful tool for controlling interactions at the polymer-bio interface. The protocols detailed in this guide offer a starting point for researchers to explore the potential of this promising functionalizing agent. Future research should focus on optimizing the synthesis of the amine, exploring its application on a wider range of polymer substrates, and conducting in-depth biological evaluations of the resulting materials to fully unlock their potential in drug delivery and biomedical engineering.

References

  • Noel, S., et al. (2011). Quantification of primary amine groups available for subsequent biofunctionalization of polymer surfaces. Bioconjugate Chemistry, 22(8), 1690-1699. [Link]

  • Noel, S., et al. (2011). Quantification of primary amine groups available for subsequent biofunctionalization of polymer surfaces. PubMed, 21721544. [Link]

  • El-Newehy, M. H., et al. (2012). Optimization of amine-terminated polyacrylonitrile synthesis and characterization. Polymer Bulletin, 69(3), 347-361. [Link]

  • Noel, S., et al. (2011). Quantification of Primary Amine Groups Available for Subsequent Biofunctionalization of Polymer Surfaces. ResearchGate. [Link]

  • Castillo-Henríquez, L., et al. (2023). Quantifying amines in polymers by XPS. Scientific Reports, 13(1), 7935. [Link]

  • Wahba, M. I., et al. (2016). A Multi-Method Approach for the Quantification of Surface Amine Groups on Silica Nanoparticles. Langmuir, 32(4), 1004-1013. [Link]

  • Jayawardena, S. N., et al. (2023). Improved Drug Delivery through Amide-Functionalized Polycaprolactones: Enhanced Loading Capacity and Sustained Drug Release. Biomacromolecules, 24(8), 3647-3657. [Link]

  • Douglas, J. F., et al. (2023). Impact of Side-Chain Polarity and Symmetry on the Structure and Properties of Acyclic Dioxythiophene Polymers. Chemistry of Materials, 35(13), 5035-5048. [Link]

  • Douglas, J. F., et al. (2023). Impact of Side-Chain Polarity and Symmetry on the Structure and Properties of Acyclic Dioxythiophene Polymers. ACS Publications. [Link]

  • Wu, H., et al. (2024). Revealing the Effect of Branched Side Chain Length on Polymer Aggregation and Paracrystallinity for Improved Mobility–Stretchability Properties. ACS Applied Electronic Materials, 6(2), 1184-1193. [Link]

  • FTIR spectra of aminated graft copolymers (OH⁻ form) (from top to... ResearchGate. [Link]

  • Supporting Information. The Royal Society of Chemistry. [Link]

  • Drug loading and release (desorption and diffusion) from polymeric micro/nanofibers fabricated by (a) surface modification. ResearchGate. [Link]

  • Makvandi, P., et al. (2020). Functionalization of Polymers and Nanomaterials for Biomedical Applications: Antimicrobial Platforms and Drug Carriers. Polymers, 12(7), 1433. [Link]

  • The Effects of Side Chains on the Charge Mobilities and Functionalities of Semiconducting Conjugated Polymers beyond Solubilities. ResearchGate. [Link]

  • The Effects of Chain Conformation and Nanostructure on the Dielectric Properties of Polymers. MDPI. [Link]

  • Functionalization of Polymers and Nanomaterials for Biomedical Applications: Antimicrobial Platforms and Drug Carriers. ResearchGate. [Link]

  • Schematic illustration of drug loading of silica and amine-modified samples. ResearchGate. [Link]

  • Ferruti, P., & Ranucci, E. (1991). New functional polymers for medical applications. Polymer Journal, 23(5), 541-550. [Link]

  • Hasan, J., et al. (2022). Surface Functionalities of Polymers for Biomaterial Applications. Polymers, 14(12), 2337. [Link]

  • Singh, M., & Kumar, M. (2014). Modeling and Simulation of Drug Release through Polymer Matrices. COMSOL Conference 2014. [Link]

  • Wang, Y., et al. (2024). Investigation on the Curing and Thermal Properties of Epoxy/Amine/Phthalonitrile Blend. Polymers, 16(18), 2445. [Link]

  • Kang, D., et al. (2022). Bio-Degradable Polyesters with Rigid Cyclic Diester from Camphor and Tartaric Acid. Polymers, 14(8), 1634. [Link]

  • Petersen, R. S., et al. (2020). Controlled Drug Release from Biodegradable Polymer Matrix Loaded in Microcontainers Using Hot Punching. Pharmaceutics, 12(11), 1063. [Link]

  • Bio-Degradable Polyesters with Rigid Cyclic Diester from Camphor and Tartaric Acid. MDPI. [Link]

  • Harris, C. S., et al. (2005). Primary Amine (−NH2) Quantification in Polymers: Functionality by 19F NMR Spectroscopy. Macromolecules, 38(11), 4937-4939. [Link]

  • Bhattacharya, A., & Misra, B. N. (2004). Grafting: a versatile means to modify polymers Techniques, factors and applications. Progress in Polymer Science, 29(8), 767-814. [Link]

  • Zhang, Y., et al. (2010). Poly(methyl methacrylate)-graft-oligoamines as low cytotoxic and efficient nonviral gene vectors. Molecular BioSystems, 6(8), 1433-1442. [Link]

  • Process for preparing bicyclo 2.2.1]heptane derivatives.
  • Preparation of N-(1,7,7-Trimethylbicyclo[2.2.1]heptan-2-ylidene)nitramide. Organic Syntheses. [Link]

  • Moskalik, M. Y., et al. (2023). Synthesis and Structure of N-(1-(Bromomethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-yl)benzenesulfonamide. Molbank, 2023(2), M1645. [Link]

  • Tishchenko, S., et al. (2024). Improved Synthesis of the 1-Amino-7,7-Dimethylbicyclo[2.2.1]Heptan-2-One and a Comparative Reactivity Study with Isobornylamine. ResearchGate. [Link]

  • 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride. NextSDS. [Link]

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Troubleshooting & Optimization

Technical Support Center: Troubleshooting & Yield Optimization for 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Synthesizing 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine presents unique mechanistic challenges due to the extreme steric bulk of the apopinane (7,7-dimethylbicyclo[2.2.1]heptane) skeleton. The bridgehead C1 position and the adjacent gem-dimethyl groups create a neopentyl-like steric shield around the ethylamine linker. This guide is designed for drug development professionals and addresses common yield-limiting issues across the three primary synthetic pathways: nitrile reduction, amide reduction, and reductive amination.

SynthesisPathways Nitrile Nitrile Precursor (7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)acetonitrile Target Target Amine 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine Nitrile->Target Reduction (BH3-THF or NaAB/LiBH4) Amide Amide Precursor 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)acetamide Amide->Target Reduction (BH3-DMS) Aldehyde Aldehyde Precursor (7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)acetaldehyde Aldehyde->Target Reductive Amination (NH3, STAB)

Synthetic pathways for 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine.

Frequently Asked Questions (FAQs)

FAQ 1: Why is my nitrile reduction using LiAlH₄ stalling, resulting in low primary amine yield and recovered starting material? Causality & Solution: The steric hindrance of the bicyclic system severely impedes the initial hydride transfer from bulky reducing agents like Lithium Aluminum Hydride (LiAlH₄). This often results in the reaction stalling at the imine salt intermediate, which hydrolyzes back to the aldehyde or degrades during aqueous workup.

To overcome this, transition away from LiAlH₄ to electrophilic boron reagents. Borane (BH₃) is smaller and coordinates directly with the nitrile nitrogen, driving the reduction forward despite steric crowding. You can utilize an in situ generation of borane using lithium borohydride and a Lewis base like THF . Alternatively, a highly efficient, catalyst-free synergistic system using sodium amidoborane (NaAB) and lithium borohydride (LiBH₄) has been shown to prevent stalling and boost yields from <25% to >90% .

FAQ 2: During the reduction of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)acetamide, I am observing significant C-N bond cleavage. How can I prevent this? Causality & Solution: Amide reduction requires forcing conditions when using standard hydride sources, which can lead to over-reduction and hydrogenolysis of the C-N bond, yielding the corresponding alcohol instead of the amine.

Boron reagents are exceptionally chemoselective for amides. Switching to Borane-Tetrahydrofuran (BH₃-THF) or Borane-Dimethylsulfide (BH₃-DMS) complexes allows for mild, selective reduction. The electrophilic boron coordinates with the carbonyl oxygen, facilitating hydride transfer without breaking the C-N bond . Ensure the reaction is refluxed gently and quenched with methanolic HCl to break the stable amine-borane complex.

FAQ 3: I am using reductive amination of the corresponding acetaldehyde, but my LC-MS shows a high percentage of secondary amine dimers. How do I fix this? Causality & Solution: In reductive amination, the newly formed primary amine (2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine) is often more nucleophilic than the ammonia source. It competes to react with unreacted aldehyde, forming a secondary amine dimer.

To suppress dimerization, use a large excess of the ammonia source (e.g., methanolic NH₃) and a mild, selective reducing agent like Sodium Triacetoxyborohydride (STAB). STAB is highly effective for reductive aminations because it reduces the imine much faster than the aldehyde, minimizing the time the primary amine has to react with free aldehyde .

TroubleshootingLogic Start Low Yield in Nitrile Reduction? CheckImine Check for Imine Intermediate (Incomplete Reduction) Start->CheckImine CheckDimer Check for Secondary Amine (Dimerization) Start->CheckDimer Sol1 Switch to Borane-THF or NaAB/LiBH4 CheckImine->Sol1 Yes Sol2 Increase dilution & optimize Lewis base CheckDimer->Sol2 Yes

Troubleshooting logic tree for nitrile reduction yield optimization.

Quantitative Data Summary

Synthetic PathwayPrecursorRecommended ReagentSteric ToleranceChemoselectivityTypical Yield
Nitrile Reduction (7,7-Dimethyl...yl)acetonitrileNaAB / LiBH₄ (1:3)HighExcellent85 - 95%
Amide Reduction 2-(7,7-Dimethyl...yl)acetamideBH₃-THF or BH₃-DMSModerateHigh (No C-N cleavage)75 - 85%
Reductive Amination (7,7-Dimethyl...yl)acetaldehydeNH₃ (excess) / STABLow-ModerateHigh (Prevents dimerization)65 - 80%

Standard Operating Procedure: Optimized Nitrile Reduction to Primary Amine

Methodology utilizing the NaAB/LiBH₄ synergistic system to overcome steric hindrance.

Step 1: Preparation & Purging Flame-dry a 100 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x) to ensure a strictly anhydrous environment.

Step 2: Reagent Loading Add 1.0 mmol of (7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)acetonitrile, followed by 1.0 mmol of Sodium Amidoborane (NaAB) and 3.0 mmol of Lithium Borohydride (LiBH₄). Self-Validation Check: Ensure reagents are weighed in a glovebox to prevent moisture degradation, which rapidly depletes hydride equivalents and leads to incomplete conversion.

Step 3: Solvent Addition Inject 20 mL of anhydrous Tetrahydrofuran (THF) slowly at 0 °C. The THF acts as a Lewis base to stabilize the generated borane intermediates, preventing the formation of unreactive diborane gas.

Step 4: Reaction Execution Stir the mixture at room temperature (20-25 °C) for 12-16 hours. Self-Validation Check: Monitor the reaction via FT-IR. The complete disappearance of the sharp nitrile C≡N stretch at ~2250 cm⁻¹ confirms full conversion to the amine-borane complex. Do not proceed to quenching until this peak is absent.

Step 5: Quenching & Hydrolysis Cool the flask to 0 °C and cautiously add 3 M HCl (10 mL) dropwise to hydrolyze the amine-borane adduct. Caution: Vigorous H₂ gas evolution will occur. Stir for 2 hours at room temperature to ensure the boron complex is fully destroyed.

Step 6: Workup & Isolation Wash the aqueous layer with diethyl ether (2 x 15 mL) to remove non-basic impurities. Adjust the aqueous layer to pH > 12 using 6 M NaOH. Extract the free primary amine with dichloromethane (3 x 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine.

References

  • Burkhardt, E. R., & Matos, K. (2006). Boron Reagents in Process Chemistry: Excellent Tools for Selective Reductions. Chemical Reviews, 106(7), 2617-2650.[Link]

  • Peng, J., Song, Y., Wang, Y., Liu, Z., & Chen, X. (2022). Catalyst-free reductions of nitriles to amino-boranes using sodium amidoborane and lithium borohydride. Organic Chemistry Frontiers, 9, 1536-1540.[Link]

  • Crain, D., Armstrong, S., Brunton, J., Robben, T., & Schmidt, S. (2013). In Situ Generation of Borane for the Reduction of Nitriles to Primary Amines. Transactions of the Kansas Academy of Science, 116(1-2), 62-68.[Link]

Technical Support Center: Optimizing Solvent Extraction of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the solvent extraction of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions to ensure the successful and efficient extraction of this primary amine.

Troubleshooting Guide

This section addresses common issues encountered during the solvent extraction of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine.

Issue 1: Low Extraction Yield

Question: We are experiencing a significantly lower than expected yield of our target amine in the organic phase. What are the potential causes and how can we improve the yield?

Answer:

Low extraction yield is a common problem that can often be traced back to several key parameters. The primary factor governing the extraction of an amine is the pH of the aqueous phase.[1][2]

  • Inadequate Phase Mixing: Insufficient mixing of the aqueous and organic phases will result in poor mass transfer of the amine. Ensure vigorous agitation during the extraction process to maximize the interfacial surface area between the two phases.

  • Incorrect Solvent Choice: The choice of solvent is critical. A good solvent should have high selectivity for the amine, be immiscible with water, and have a boiling point that allows for easy removal after extraction. Given the bulky, non-polar bicycloalkane structure of the target amine, non-polar to moderately polar solvents are likely to be effective.

  • Solvent-to-Feed Ratio: The volume ratio of the organic solvent to the aqueous feed solution can impact the extraction efficiency. A higher solvent-to-feed ratio can increase the yield but may lead to a more dilute product stream.[4]

Troubleshooting Steps:

  • Verify and Adjust pH: Measure the pH of the aqueous phase before extraction. If it is not sufficiently basic, add a suitable base (e.g., NaOH, K2CO3) to increase the pH.

  • Optimize Mixing: Increase the stirring speed or shaking intensity during extraction.

  • Screen Solvents: If the yield remains low, consider screening a range of solvents with varying polarities (e.g., toluene, methyl tert-butyl ether (MTBE), ethyl acetate, dichloromethane).

  • Investigate Solvent-to-Feed Ratio: Perform small-scale experiments with varying solvent-to-feed ratios (e.g., 1:1, 2:1, 3:1) to determine the optimal ratio.

Issue 2: Emulsion Formation at the Interface

Question: We are observing a stable emulsion layer between the aqueous and organic phases, making separation difficult. What causes this and how can we break the emulsion?

Answer:

Emulsion formation is a common issue in liquid-liquid extractions, often caused by the presence of surfactants, high shear mixing, or similarities in the densities of the two phases.

  • Causes:

    • High Shear: Very high mixing speeds can create fine droplets that are slow to coalesce.

    • Surfactant-like Impurities: The presence of impurities that can act as surfactants can stabilize emulsions.

    • Similar Densities: If the densities of the organic and aqueous phases are too close, phase separation will be slow.

Troubleshooting Steps:

  • Reduce Agitation Speed: Decrease the mixing intensity to a level that still ensures adequate mass transfer but minimizes emulsion formation.

  • "Salting Out": Add a saturated solution of sodium chloride (brine) to the aqueous phase. This increases the ionic strength and density of the aqueous phase, which can help to break the emulsion.[3]

  • Filtration: In some cases, passing the mixture through a bed of a filter aid like Celite can help to break the emulsion.

  • Centrifugation: For small-scale extractions, centrifugation is a very effective method for separating the phases.

  • Solvent Modification: Adding a small amount of a different co-solvent can sometimes alter the interfacial tension and break the emulsion.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for extracting 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine?

As a primary amine, its extraction into an organic solvent is highly pH-dependent. The amine needs to be in its free base form (R-NH2) to be soluble in the organic phase. This is achieved by increasing the pH of the aqueous solution above the pKa of the amine's conjugate acid (R-NH3+). A general rule of thumb is to adjust the pH to be at least 2-3 units higher than the pKa. For most primary amines, a pH in the range of 10-12 is a good starting point for optimization.[1][3]

Q2: Which organic solvents are recommended for the extraction?

The choice of solvent is crucial for achieving high extraction efficiency and purity. Given the structure of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine, which has a significant non-polar bicycloalkane moiety, a range of organic solvents can be considered.

Solvent TypeExamplesRationale
Non-Polar Aromatic Toluene, XyleneGood for dissolving non-polar compounds.
Ethers Methyl tert-butyl ether (MTBE), Diethyl etherGenerally good solvents for amines, with MTBE being preferred due to lower peroxide formation risk.
Chlorinated Solvents Dichloromethane (DCM), ChloroformHigh density and good solvating power, but have toxicity and environmental concerns.[5]
Esters Ethyl acetateA moderately polar solvent that can be effective, but may be susceptible to hydrolysis under strongly basic conditions.[3]

A solvent screening study is highly recommended to identify the optimal solvent for your specific process.

Q3: How does temperature affect the extraction efficiency?

The effect of temperature on the extraction of amines can be complex and depends on the specific system. In some cases, increasing the temperature can increase the solubility of the amine in the organic solvent and improve extraction efficiency.[6] However, for some reactive extraction systems, an increase in temperature can reduce the distribution coefficient and extraction efficiency.[7][8] It is advisable to conduct the extraction at a consistent temperature, typically ambient temperature, and to investigate the effect of temperature as part of the optimization process if necessary.

Q4: Can this amine be back-extracted into an aqueous phase?

Yes, back-extraction is a common method for purifying the extracted amine and transferring it back into an aqueous solution. This is achieved by contacting the organic extract containing the neutral amine with an acidic aqueous solution (e.g., dilute HCl, H2SO4). The amine will be protonated to its water-soluble salt form (R-NH3+), which will partition into the aqueous phase, leaving non-basic organic impurities behind in the organic layer.[1]

Experimental Protocol: Optimization of Solvent Extraction

This protocol provides a systematic approach to optimizing the key parameters for the extraction of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine.

1. Solvent Selection: a. Prepare a standard aqueous solution of your amine at a known concentration. b. In separate vials, perform extractions with a 1:1 volume ratio of the aqueous solution and various test solvents (e.g., Toluene, MTBE, Ethyl Acetate, DCM). c. Ensure the pH of the aqueous phase is adjusted to ~11 for all tests. d. Agitate all vials for the same amount of time (e.g., 15 minutes). e. Allow the phases to separate and analyze the concentration of the amine in both the aqueous and organic phases using a suitable analytical method (e.g., GC, HPLC). f. Calculate the distribution coefficient (KD) for each solvent to determine the most effective one.

2. pH Optimization: a. Using the best solvent identified in the previous step, set up a series of extractions. b. Adjust the pH of the aqueous amine solution to a range of values (e.g., 8, 9, 10, 11, 12). c. Perform the extractions at a constant solvent-to-feed ratio and temperature. d. Analyze the amine concentration in the organic phase for each pH value to determine the optimal pH for maximum extraction.

3. Solvent-to-Feed Ratio Optimization: a. Using the optimal solvent and pH, perform extractions with varying solvent-to-feed volume ratios (e.g., 0.5:1, 1:1, 1.5:1, 2:1). b. Analyze the extraction efficiency for each ratio to find the most efficient use of the solvent.

Visualizations

Diagram 1: General Workflow for Solvent Extraction Optimization

Workflow A Prepare Aqueous Solution of Amine B Solvent Screening A->B Constant pH & Ratio C pH Optimization B->C Select Best Solvent D Solvent-to-Feed Ratio Optimization C->D Select Optimal pH E Temperature Effect (Optional) D->E Select Optimal Ratio F Optimized Extraction Protocol D->F E->F

Caption: A stepwise approach to optimizing solvent extraction parameters.

Diagram 2: pH-Dependent Extraction Equilibrium

Equilibrium cluster_aqueous Aqueous Phase cluster_organic Organic Phase Amine_H+ R-NH₃⁺ (Water Soluble) Amine_N R-NH₂ (Slightly Soluble) Amine_H+->Amine_N + OH⁻ − H₂O Amine_Org R-NH₂ (Organic Soluble) Amine_N->Amine_Org Partitioning

Caption: Chemical equilibrium showing the effect of pH on amine partitioning.

References

  • Effect of pH on Dicarboxylic Acids Extraction by Amine-Based Extractants - ACS Publications. (2003). ACS Publications. Retrieved from [Link]

  • Temperature Effect on the Extraction of Carboxylic Acids by Amine-Based Extractants. (n.d.). Industrial & Engineering Chemistry Research. Retrieved from [Link]

  • Extraction: Effects of pH - JoVE. (2024). JoVE. Retrieved from [Link]

  • Effect of pH on Dicarboxylic Acids Extraction by Amine-Based Extractants - ACS Publications. (2003). ACS Publications. Retrieved from [Link]

  • pH dependence of carboxylic and mineral acid extraction by amine-based extractants: Effects of pK{sub a}, amine basicity, and diluent properties (Journal Article) | OSTI.GOV. (1995). OSTI.GOV. Retrieved from [Link]

  • Reactive extraction for the recovery of primary amines from aqueous streams | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

  • Temperature Effect on the Extraction of Carboxylic Acids by Amine-Based Extractants | Industrial & Engineering Chemistry Research - ACS Publications. (2004). ACS Publications. Retrieved from [Link]

  • Selective separation of amines from continuous processes using automated pH controlled extraction - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D1RE00205H. (2021). RSC Publishing. Retrieved from [Link]

  • 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride - NextSDS. (n.d.). NextSDS. Retrieved from [Link]

  • Process for recovery of amines from aqueous solutions by solvent treatment and distillation - Google Patents. (n.d.). Google Patents.
  • Switchable Hydrophilicity Amine Product Extraction: Efficient Separation of Tertiary Amines via Carbon Dioxide-Induced Polarity Switch in Homogeneous Catalysis | ACS Sustainable Chemistry & Engineering - ACS Publications. (2025). ACS Publications. Retrieved from [Link]

  • Quantitative Analysis Of Desalination Efficiency Of Amines For Optimization Of Temperature Swing Solvent Extraction Process - Digital Commons @ the Georgia Academy of Science. (n.d.). Digital Commons @ the Georgia Academy of Science. Retrieved from [Link]

  • Extraction solvent for amines in an aqueous reaction solution? : r/chemistry - Reddit. (2023). Reddit. Retrieved from [Link]

  • Selective separation of amines from continuous processes using automated pH controlled extraction - RSC Publishing. (2021). RSC Publishing. Retrieved from [Link]

  • Temperature Effect on the Extraction of Carboxylic Acids by Amine-Based Extractants | Industrial & Engineering Chemistry Research - ACS Publications. (2004). ACS Publications. Retrieved from [Link]

  • Solvents for the determination of amines in water - Google Patents. (n.d.). Google Patents.

Sources

Overcoming steric hindrance during amidation of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the amidation of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine. This resource is designed for researchers, scientists, and drug development professionals encountering challenges with this sterically demanding substrate. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate the complexities of forming amide bonds with this unique amine.

Understanding the Challenge: The Steric Profile of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine

The primary obstacle in the amidation of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine lies in its significant steric hindrance. The bulky bicyclo[2.2.1]heptane (norbornane) cage, substituted with two methyl groups at the C7 position, effectively shields the primary amine, impeding the approach of an activated carboxylic acid. This steric congestion raises the activation energy of the reaction, often leading to low yields or complete failure with standard amidation protocols.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common issues encountered during the amidation of this sterically hindered amine.

Q1: My standard amide coupling protocol (e.g., EDC/HOBt or DCC) is resulting in low to no yield. What is the underlying issue?

A1: Standard coupling reagents like N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) in combination with 1-Hydroxybenzotriazole (HOBt) or N,N′-Dicyclohexylcarbodiimide (DCC) often fail with sterically hindered amines. The activated ester intermediates formed by these reagents are typically not reactive enough to overcome the high energy barrier imposed by the bulky bicyclo[2.2.1]heptane framework. In essence, the nucleophilic attack by the hindered amine on the activated carbonyl is kinetically disfavored.

Q2: What classes of coupling reagents are more effective for this type of sterically demanding amidation?

A2: For challenging substrates like 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine, more potent coupling reagents are necessary. Consider exploring the following classes:

  • Uronium/Aminium Salts: Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), and HCTU (O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) are generally more effective than carbodiimides for hindered couplings. HATU, in particular, is often a good starting point due to the formation of a highly reactive OAt-activated ester.

  • Phosphonium Salts: Reagents like PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) and PyAOP ((7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) are known for their high reactivity and are particularly useful for difficult couplings, including those involving sterically hindered amino acids.

  • Acyl Fluoride Precursors: The in-situ generation of highly reactive acyl fluorides from carboxylic acids can be a powerful strategy for extremely hindered amidations. Reagents like TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) or the use of cyanuric fluoride can convert the carboxylic acid to the corresponding acyl fluoride, which is a small and highly electrophilic species, making it more accessible to the hindered amine.

Q3: I am observing some product formation, but the reaction is sluggish and never goes to completion. How can I optimize the reaction conditions?

A3: Optimizing reaction conditions is crucial for driving the amidation of sterically hindered substrates to completion.

  • Temperature: Increasing the reaction temperature can provide the necessary energy to overcome the steric barrier. Reactions that are sluggish at room temperature may proceed to completion at elevated temperatures (e.g., 50-80 °C).

  • Microwave Irradiation: Microwave-assisted synthesis can be highly effective for accelerating reactions with sterically hindered substrates.[1][2][3] The rapid and efficient heating provided by microwaves can significantly reduce reaction times and improve yields.

  • Solvent: The choice of solvent can influence the reaction rate. Aprotic polar solvents like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or N-Methyl-2-pyrrolidone (NMP) are often good choices as they can help to solvate the transition state and are suitable for higher reaction temperatures.

  • Concentration: In some cases, running the reaction at a higher concentration can favor the bimolecular amidation reaction.

Q4: Are there alternative, non-coupling reagent-based methods to form the amide bond with this amine?

A4: Yes, for particularly challenging cases, alternative synthetic routes can be explored:

  • Acid Chlorides: One of the oldest and most robust methods for amide bond formation is the reaction of an amine with an acyl chloride.[] This method involves converting the carboxylic acid to the more reactive acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride. The high reactivity of acyl chlorides can often overcome the steric hindrance of the amine. However, this method is not suitable for substrates with acid-sensitive functional groups.

  • Anhydrides: Similar to acid chlorides, acid anhydrides can be used to acylate hindered amines. Mixed anhydrides, formed in situ from the carboxylic acid and a chloroformate (e.g., isobutyl chloroformate), are also a viable option.

Q5: I am concerned about racemization of my chiral carboxylic acid during the coupling reaction. What precautions should I take?

A5: Racemization can be a significant side reaction, especially when using highly reactive coupling reagents or elevated temperatures. To minimize racemization:

  • Additive Choice: When using carbodiimides, additives like HOBt or HOAt (1-Hydroxy-7-azabenzotriazole) are known to suppress racemization. For more challenging couplings, additives like 6-Cl-HOBt can be even more effective.

  • Reagent Selection: Phosphonium-based reagents like PyAOP are often preferred for coupling chiral carboxylic acids as they are known to have a lower propensity for causing racemization compared to some uronium salts.

  • Base Selection: The choice of base can also influence the degree of racemization. Sterically hindered non-nucleophilic bases like N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine are generally preferred over less hindered bases like triethylamine (TEA).

Q6: How can I effectively monitor the progress of this amidation reaction?

A6: Monitoring the reaction progress is essential for determining the optimal reaction time and preventing the formation of byproducts.

  • Thin-Layer Chromatography (TLC): TLC is a quick and convenient method for monitoring the disappearance of the limiting reagent (often the carboxylic acid).

  • Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a powerful technique for monitoring the formation of the desired product and detecting any side products. It provides both retention time and mass information, which is invaluable for identifying components in the reaction mixture.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to monitor the reaction by observing the disappearance of starting material signals and the appearance of product signals. This is particularly useful for quantitative analysis of the reaction mixture.

Experimental Protocols

Protocol 1: General Procedure for Amidation using HATU
  • To a solution of the carboxylic acid (1.0 eq) in anhydrous DMF (0.1-0.5 M), add HATU (1.1 eq) and DIPEA (2.0 eq).

  • Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

  • Add a solution of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine (1.2 eq) in anhydrous DMF.

  • Stir the reaction mixture at room temperature and monitor by LC-MS or TLC.

  • If the reaction is sluggish, gradually increase the temperature to 50-80 °C.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 2: Amidation via Acyl Chloride Formation
  • Acyl Chloride Formation: To a solution of the carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM), add oxalyl chloride (1.5 eq) and a catalytic amount of DMF (1 drop) at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases.

  • Remove the solvent and excess oxalyl chloride under reduced pressure.

  • Amidation: Dissolve the crude acyl chloride in anhydrous DCM and cool to 0 °C.

  • Add a solution of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine (1.2 eq) and a non-nucleophilic base such as DIPEA or pyridine (1.5 eq) in anhydrous DCM dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

  • Quench the reaction with water and separate the layers.

  • Wash the organic layer with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography.

Data Presentation

Table 1: Comparison of Common Coupling Reagents for Hindered Amidations

Coupling ReagentClassRelative ReactivityCommon ByproductsNotes
EDC/HOBt CarbodiimideModerateWater-soluble urea, HOBtOften insufficient for highly hindered substrates.
DCC CarbodiimideModerateDicyclohexylurea (DCU)DCU is often insoluble and can be removed by filtration.
HATU Uronium SaltHighTetramethylurea, HOAtVery effective for difficult couplings.
HBTU Uronium SaltHighTetramethylurea, HOBtA common and effective coupling reagent.
PyBOP Phosphonium SaltVery HighHexamethylphosphoramide (HMPA - caution!), HOBtExcellent for sterically hindered and racemization-prone couplings.

Visualizations

.dot

Amidation_Workflow cluster_activation Carboxylic Acid Activation cluster_coupling Amide Bond Formation Carboxylic_Acid Carboxylic Acid Activated_Intermediate Activated Intermediate (e.g., OAt-ester) Carboxylic_Acid->Activated_Intermediate + Coupling Reagent Coupling_Reagent Coupling Reagent (e.g., HATU, PyBOP) Amide_Product Amide Product Activated_Intermediate->Amide_Product + Hindered Amine Hindered_Amine 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine

Caption: General workflow for the amidation of a sterically hindered amine.

.dot

Troubleshooting_Flowchart Start Low Yield in Amidation? Check_Reagent Using standard coupling reagent? (e.g., EDC, DCC) Start->Check_Reagent Upgrade_Reagent Switch to potent reagent: HATU, HBTU, PyBOP Check_Reagent->Upgrade_Reagent Yes Check_Conditions Reaction sluggish? Check_Reagent->Check_Conditions No Upgrade_Reagent->Check_Conditions Optimize_Conditions Increase Temperature Use Microwave Change Solvent (DMF, NMP) Check_Conditions->Optimize_Conditions Yes Alternative_Route Still low yield? Consider Acyl Chloride/Anhydride route Check_Conditions->Alternative_Route No Optimize_Conditions->Alternative_Route Success Improved Yield Alternative_Route->Success Yes

Caption: Troubleshooting flowchart for low-yielding amidation reactions.

References

  • Golisz, A., et al. (2025). High Throughput Experimentation as a Tool to Guide the Microwave Assisted Catalytic Amidation of Aryl Amines with Aryl Acids.
  • Lund, G., et al. (2016). Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes. Nature Communications. [Link]

  • Westin, J. (n.d.). Synthesis of Amides. Organic Chemistry - Jack Westin.
  • Chen, K., et al. (2018). Exceptional reactivity of the bridgehead amine on bicyclo[1.1.1]pentane. Proceedings of the National Academy of Sciences. [Link]

  • Tan, Y., et al. (2025). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. ACS Omega.
  • Various Authors. (2023). The effect of steric hindrance in amines, and sterically destabilized twisted amides.
  • Dampc, M., et al. (2020). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. Molecules. [Link]

  • Oldenhuis, N. J., et al. (2002). A Highly Active Suzuki Catalyst for the Synthesis of Sterically Hindered Biaryls: Novel Ligand Coordination. Journal of the American Chemical Society.
  • Dampc, M., et al. (2020). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. PMC. [Link]

  • Various Authors. (2023). Sterically hindered amine derivatives with wide ranges of applications.
  • BOC Sciences. (2024).
  • Lehmann, F., & Scobie, M. (2008). Rapid and Convenient Microwave-Assisted Synthesis of Primary Amines via Reductive N-Alkylation of Methyl Carbamate with Aldehydes. Synthesis. [Link]

  • Various Authors. (2013). Development of a scalable, enantioselective synthesis of (-)-7-(bromomethylene)-3-amidobicyclo[2.2.1]heptane-2-carboxamide, a scaffold for divergent drug discovery synthesis. American Chemical Society.
  • Bode, J. W. (2011). Rethinking amide bond synthesis.
  • Various Authors. (2005). Method for the synthesis of amides and related products from esters or ester-like compounds.
  • Charville, H., et al. (2023). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. MDPI. [Link]

  • Various Authors. (2018). Synthesis and biological importance of amide analogues. Pulsus Group.
  • Various Authors. (2012). Which reagent high yield direct amide formation between Carboxylic acids and amines?.
  • BenchChem. (2025). Overcoming steric hindrance in reactions involving Bicyclo[3.3.2]dec-1-ene. BenchChem.
  • Various Authors. (2020). Challenges associated with secondary amide transamidation and the two step-approach to realize this challenging synthetic transformation.
  • Various Authors. (2018). Preparation of N-(1,7,7-Trimethylbicyclo[2.2.1]heptan-2-ylidene)nitramide. Organic Syntheses. [Link]

  • Various Authors. (2024). Amide synthesis by acylation. Organic Chemistry Portal. [Link]

  • De Nanteuil, F., et al. (2017). Challenges and Breakthroughs in Selective Amide Activation. Chemistry – A European Journal. [Link]

  • NextSDS. (n.d.). 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride. NextSDS. [Link]

  • Various Authors. (2025). Recent developments in the synthesis and synthetic applications of borane–amines. Royal Society of Chemistry.
  • Maurin, J. K., et al. (2007). N-(2-AMINOPHENYL)-1-[(1S,2R)-2-HYDROXY-7,7-DIMETHYLBICYCLO[2.2.1]HEPT-1-YL]METHANESULFONAMIDE, A NEW LIGAND FOR ASYMMETRIC TRANSFER HYDROGENATION.
  • Kažienė, A., et al. (2023). 1-{(1S,2S,4R)-7,7-Dimethyl-1-[(pyrrolidin-1-yl)methyl]bicyclo [2.2.1]heptan-2-yl}-1H-benzo[d]imidazole. MDPI. [Link]

Sources

Resolving baseline noise in mass spectrometry of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the mass spectrometry analysis of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues, with a specific focus on baseline noise. Our approach is rooted in providing not just solutions, but also a foundational understanding of the underlying causes to empower you in your analytical endeavors.

Frequently Asked Questions (FAQs)

Q1: I'm observing a high or noisy baseline in my mass spectrometry analysis of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine. What are the most common causes?

A high or noisy baseline can originate from several sources, broadly categorized as chemical, instrumental, or methodological.[1][2] Understanding the nature of the noise is the first step toward a solution.

  • Chemical Sources:

    • Solvent and Reagent Contamination: The most frequent cause of baseline noise is impurities in the mobile phase solvents and additives.[2] Even LC-MS grade solvents can sometimes contain contaminants that contribute to a high background signal.

    • Sample Matrix Effects: Components of your sample matrix can co-elute with your analyte and interfere with the ionization process, a phenomenon known as ion suppression or enhancement.[3]

    • Column Bleed: Degradation of the stationary phase of your LC column can release small molecules that are detected by the mass spectrometer, leading to a rising baseline, especially during gradient elution.

  • Instrumental Sources:

    • Contaminated Ion Source: Over time, the ion source can become contaminated with non-volatile components from samples and mobile phases, leading to a persistent high background.

    • Detector Issues: An aging or faulty detector can produce erratic signals, contributing to baseline noise.

    • Pump Performance: Inconsistent solvent delivery from the LC pumps can cause baseline fluctuations.[3]

  • Methodological Sources:

    • Inadequate Equilibration: Insufficient column equilibration time between runs can lead to a drifting baseline.

    • Improper Mobile Phase pH: For amines like the target compound, the pH of the mobile phase is critical for achieving good peak shape and consistent ionization.[4]

Q2: How can I systematically troubleshoot the source of the baseline noise?

A systematic approach is key to efficiently identifying and resolving the issue. The following workflow can guide your troubleshooting process.

Caption: A stepwise workflow for troubleshooting baseline noise.

In-Depth Troubleshooting Guides

Guide 1: Addressing Chemical Contamination

Issue: You suspect that contaminated solvents or reagents are the source of the baseline noise.

Causality: Baseline noise is often the result of chemical impurities that are ionized and detected by the mass spectrometer. These can be present in the solvents, water, or additives used for the mobile phase.

Protocol for Identifying and Eliminating Solvent Contamination:

  • Prepare Fresh Mobile Phase: Discard your current mobile phase and prepare a fresh batch using high-purity, LC-MS grade solvents and additives from a reliable supplier.

  • System Flush: Thoroughly flush the entire LC system with the fresh mobile phase. This includes the solvent lines, degasser, pumps, and injection port.

  • Blank Injection Analysis: After flushing, perform a blank injection (injecting only the mobile phase). If the baseline noise is significantly reduced, the original mobile phase was likely contaminated.

  • Isolate the Contaminated Component: If you use a multi-solvent mobile phase, prepare individual bottles of each component and run them separately to identify the source of contamination.

Data Interpretation:

ObservationPotential CauseRecommended Action
High noise with all solventsContaminated water or a common additiveUse a different source of high-purity water. Prepare fresh additives.
High noise with a specific solventContaminated organic solventReplace the specific solvent with a new bottle from a different lot or supplier.
Ghost peaks in blank gradientsContaminants accumulating on the columnSee Guide 2 for column-related issues.
Guide 2: Investigating Instrumental Issues

Issue: You have ruled out chemical contamination and suspect an issue with the LC-MS instrument itself.

Causality: The ion source is a common site for the accumulation of non-volatile material, which can lead to a persistent high background signal. Similarly, issues with the LC pump can lead to pressure fluctuations that manifest as baseline noise.

Protocol for Instrument Checkout:

  • Ion Source Cleaning: Follow the manufacturer's protocol to carefully clean the ion source components, including the capillary, skimmer, and lenses.

  • Pump Performance Check: Monitor the pump pressure during a run. Significant fluctuations can indicate a need for pump maintenance, such as seal replacement or check valve cleaning.

  • System Suitability Test: Regularly run a system suitability test with a known standard. A decrease in signal-to-noise for the standard can indicate a developing issue with the instrument.[1]

Caption: Decision tree for diagnosing instrumental problems.

Analyte-Specific Considerations: 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

Predicted Mass Spectrum and Fragmentation

Predicted Fragmentation:

The molecular ion ([M+H]⁺) is expected. The primary fragmentation is likely to be the cleavage of the C-C bond adjacent to the nitrogen atom (alpha-cleavage), leading to the formation of a stable iminium ion.

Predicted_Fragmentation cluster_0 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine [M+H]+ cluster_1 Alpha-Cleavage cluster_2 Loss of Ammonia Analyte [C11H21N + H]+ Fragment1 [CH2=NH2]+ (m/z 30.05) Analyte->Fragment1 Fragment2 [C11H20]+ (m/z 152.16) Analyte->Fragment2

Caption: Predicted major fragmentation pathways.

Note: This is a theoretical prediction. The actual fragmentation may be more complex due to the bicyclic structure. It is highly recommended to confirm the fragmentation pattern by analyzing a certified reference standard of the compound.

Optimizing LC-MS Parameters
  • Mobile Phase pH: As an amine, the ionization efficiency of this compound is highly dependent on the mobile phase pH.[4] It is recommended to start with an acidic mobile phase (e.g., with 0.1% formic acid) to promote protonation and enhance the signal in positive ion mode.

  • Column Choice: A C18 column is a good starting point for reversed-phase chromatography. However, due to the polar nature of the amine group, peak tailing can be an issue. Consider using a column with end-capping or a polar-embedded stationary phase to improve peak shape.

By systematically addressing potential sources of noise and understanding the specific characteristics of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine, you can achieve a stable baseline and obtain high-quality, reliable mass spectrometry data.

References

  • Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. Retrieved from [Link]

  • ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

  • Shimadzu. (2023, August 24). LC Troubleshooting tips V3. Retrieved from [Link]

  • Dolan, J. W. (2022, August 1). Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline? LCGC North America, 40(8), 364-368. Retrieved from [Link]

  • Dong, M. W. (2014, August 22). Communicating with the Baseline. LCGC North America. Retrieved from [Link]

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Validation & Comparative

A Comparative Analysis of the Binding Affinities of Adamantylamine and 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Researchers in Drug Discovery and Development

In the landscape of medicinal chemistry, the rigid, polycyclic scaffolds of adamantane and bicyclo[2.2.1]heptane (also known as norbornane) have long served as foundational structures for the development of therapeutic agents. Their three-dimensional, lipophilic nature provides a unique framework for interacting with biological targets. This guide offers a comparative analysis of the binding affinities of two key amine derivatives: adamantylamine and 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine.

While adamantylamine has been extensively studied, particularly as an antiviral and a modulator of N-methyl-D-aspartate (NMDA) receptors, a thorough review of the scientific literature reveals a notable absence of published experimental binding affinity data for 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine. This guide will therefore provide a detailed, data-driven overview of adamantylamine's binding characteristics and a qualitative discussion of the potential biological interactions of the bicyclo[2.2.1]heptane derivative, based on the known activities of structurally related compounds.

Structural Overview

Adamantylamine and 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine share the common feature of a bulky, saturated polycyclic core with a primary amine group. However, their structural nuances are significant and likely to influence their interaction with biological targets.

Adamantylamine , with its highly symmetrical and rigid tricyclic cage structure, presents a compact and sterically demanding pharmacophore. The amine group is directly attached to a bridgehead carbon, restricting its conformational flexibility.

2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine is derived from the camphor scaffold, a bicyclic monoterpene. Key differences from adamantylamine include a bicyclic versus a tricyclic core, the presence of two gem-dimethyl groups on one of the bridges, and an ethylamine side chain at a bridgehead position. This ethyl linker introduces a degree of conformational flexibility to the amine group that is absent in adamantylamine.

Adamantylamine: A Profile of Binding Affinity

Adamantylamine's biological activity is primarily attributed to its ability to bind to and modulate the function of specific ion channels. The most well-characterized of these are the influenza A virus M2 proton channel and the NMDA receptor.

Influenza A M2 Proton Channel

Adamantylamine was one of the first antiviral drugs developed and targets the M2 proton channel of the influenza A virus.[1] This channel is essential for the viral replication cycle, and by blocking it, adamantylamine inhibits the uncoating of the virus within the host cell.[1]

Numerous studies have quantified the binding affinity of adamantylamine (often referred to as amantadine in this context) to the M2 channel. Surface plasmon resonance (SPR) experiments have shown that amantadine binds to wild-type M2 ion channels with a dissociation constant (Kd) in the micromolar range.[2] One study reported a Kd value of 0.91 µM for amantadine binding to M2 embedded in DMPC liposomes.[2] Another set of experiments with a similar setup found a Kd of 0.38 µM for rimantadine, a closely related derivative.[2] These studies also identified a high-affinity binding site within the M2 ion channel pore.[2][3][4]

NMDA Receptor

Adamantylamine also functions as a non-competitive antagonist of the NMDA receptor, a glutamate-gated ion channel involved in synaptic plasticity and memory.[5][6][7] It binds to the phencyclidine (PCP) site within the ion channel pore, thereby blocking the influx of calcium ions.[5] The binding affinity of adamantylamine to the NMDA receptor is generally lower than that of other antagonists like ketamine and memantine.[5] Displacement studies using [3H]MK-801 have been employed to determine the inhibitory constant (Ki) of adamantylamine for the NMDA receptor. These studies have revealed that the affinity can vary depending on the brain region, suggesting the existence of different NMDA receptor subtypes.[8] For instance, in cerebellar membranes, adamantanes have shown different affinities compared to the cortex.[8]

Sigma Receptors

In addition to its primary targets, adamantylamine has been shown to interact with sigma receptors, with a Ki value of approximately 20 µM in human frontal cortex homogenates.[9] This interaction may contribute to some of its neurological effects.[9]

Quantitative Binding Data for Adamantylamine

TargetLigandMethodAffinity (Kd/Ki)Source
Influenza A M2 Channel (wild-type)Adamantylamine (Amantadine)SPR0.91 µM (Kd)[2]
Influenza A M2 Channel (wild-type)RimantadineSPR0.38 µM (Kd)[2]
NMDA ReceptorAdamantylamine (Amantadine)Radioligand BindingMicromolar range (Ki)[5][8]
Sigma ReceptorAdamantylamine (Amantadine)Radioligand Binding20.25 µM (Ki)[9]

2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine: A Qualitative Assessment

As previously stated, there is a lack of direct experimental binding affinity data for 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine in the public domain. However, we can infer potential biological activities based on studies of structurally similar compounds derived from camphor (1,7,7-trimethylbicyclo[2.2.1]heptan-2-one).

Derivatives of the bicyclo[2.2.1]heptane scaffold, including those from camphor, have been investigated for a range of biological activities, including antiviral, antimicrobial, and anticancer effects.[10][11][12] For example, imine and hydrazone derivatives of camphor have shown activity against Mycobacterium tuberculosis.[10] Furthermore, dimeric camphor derivatives have been investigated for their ability to suppress the reproduction of the influenza virus, with molecular modeling suggesting a potential interaction with the M2 protein, albeit at a different site than adamantylamine.[11]

The structural differences between adamantylamine and 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine are likely to have a significant impact on their binding profiles. The increased conformational flexibility of the ethylamine side chain in the bicycloheptane derivative could allow for different binding poses within a target protein compared to the rigid structure of adamantylamine. The presence of the gem-dimethyl groups also alters the steric and lipophilic profile of the molecule.

Experimental Methodologies for Determining Binding Affinity

To generate the much-needed experimental data for 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine and to provide a direct comparison with adamantylamine, several biophysical techniques can be employed. The choice of method depends on factors such as the nature of the target protein, the availability of purified components, and the desired throughput.

Radioligand Binding Assay

This is a classic and robust method for quantifying the interaction between a ligand and a receptor.[5] It involves incubating a biological sample (e.g., cell membranes expressing the target receptor) with a radiolabeled ligand. The binding affinity (Ki) of a non-radiolabeled competitor, such as adamantylamine or the bicycloheptane derivative, is determined by its ability to displace the radioligand.

Workflow for a Competitive Radioligand Binding Assay:

G cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis Membrane_Prep Membrane Preparation (with target receptor) Incubation Incubation of Membranes, Radioligand, and Test Compound Membrane_Prep->Incubation Radioligand Radioligand (e.g., [3H]MK-801) Radioligand->Incubation Test_Compound Test Compound (Adamantylamine or Bicycloheptane derivative) Test_Compound->Incubation Filtration Rapid Filtration to separate bound and free radioligand Incubation->Filtration Scintillation Scintillation Counting to measure radioactivity Filtration->Scintillation Analysis Data Analysis (IC50 determination and Ki calculation) Scintillation->Analysis

Caption: Workflow for a competitive radioligand binding assay.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that allows for the real-time measurement of binding kinetics (association and dissociation rates) and affinity.[2] One binding partner is immobilized on a sensor chip, and the other is flowed over the surface. Changes in the refractive index at the sensor surface upon binding are measured.

General SPR Experimental Workflow:

G cluster_setup Setup cluster_measurement Measurement cluster_analysis Analysis Immobilization Immobilize Ligand (e.g., target protein) on sensor chip Injection Inject Analyte over sensor surface Immobilization->Injection Analyte_Prep Prepare Analyte (Adamantylamine or Bicycloheptane derivative) at various concentrations Analyte_Prep->Injection Detection Real-time detection of binding (change in refractive index) Injection->Detection Sensorgram Generate Sensorgram (Response vs. Time) Detection->Sensorgram Kinetic_Analysis Kinetic and Affinity Analysis (ka, kd, Kd) Sensorgram->Kinetic_Analysis

Caption: General workflow for an SPR experiment.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon the binding of two molecules in solution. It is a powerful technique that provides a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

Conclusion

This guide provides a comprehensive overview of the binding affinity of adamantylamine to its key biological targets, supported by experimental data from the scientific literature. In contrast, there is a clear gap in our knowledge regarding the binding characteristics of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine. The structural similarities and differences between these two molecules suggest that the bicycloheptane derivative may also possess interesting biological activities, but further experimental investigation is required to elucidate its binding profile. The experimental methodologies outlined in this guide provide a roadmap for researchers to undertake such studies, which will be crucial for a direct and quantitative comparison of these two intriguing chemical scaffolds.

References

  • Cady, S. D., Schmidt-Rohr, K., Wang, J., Soto, C. S., DeGrado, W. F., & Hong, M. (2010). Coexistence of two adamantane binding sites in the influenza A M2 ion channel. Proceedings of the National Academy of Sciences, 107(23), 10479-10484. [Link]

  • da Silva, F. de A., de Souza, M. V. N., & de Almeida, M. V. (2010). Synthesis and Biological Activities of Camphor Hydrazone and Imine Derivatives. Molecules, 15(11), 7803-7815. [Link]

  • Pielak, R. M., & Chou, J. J. (2011). Binding and Proton Blockage by Amantadine Variants of the Influenza M2WT and M2S31N Explained. Journal of the American Chemical Society, 133(12), 4473-4481. [Link]

  • Orlov, A. A., Galochkina, A. V., Kochetkov, S. N., & Yarovaya, O. I. (2017). New quaternary ammonium camphor derivatives and their antiviral activity, genotoxic effects and cytotoxicity. Bioorganic & Medicinal Chemistry Letters, 27(15), 3362-3367. [Link]

  • Cady, S. D., & Hong, M. (2010). Structure of the amantadine binding site of influenza M2 proton channels in lipid bilayers. Nature, 463(7281), 689-692. [Link]

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  • Stoian, C.-I., Vasile, C. M., Enache, M. I., & Avram, M. A. (2026). Camphor-10-Sulfonamide Amino Acid Esters: Synthesis, Antiviral Evaluation, and Molecular Docking Insights. Molecules, 31(2), 100099. [Link]

  • Shokova, E. A., Kim, J. K., & Kovalev, V. V. (2016). Camphor and Its Derivatives. Unusual Transformations and Biological Activity. Russian Journal of Organic Chemistry, 52(4), 459-488. [Link]

  • Shokova, E. A., Kim, J. K., & Kovalev, V. V. (2016). Camphor and its derivatives. Unusual transformations and biological activity. Russian Journal of Organic Chemistry, 52(4), 459-488. [Link]

  • Kornhuber, J., Schoppmeyer, K., & Riederer, P. (1995). Different binding affinities of NMDA receptor channel blockers in various brain regions. Journal of Neural Transmission. General Section, 99(1-3), 65-74. [Link]

  • Domagała, A., Drabik, P., & Gola, J. (2022). New Borane-Protected Derivatives of α-Aminophosphonous Acid as Anti-Osteosarcoma Agents: ADME Analysis and Molecular Modeling, In Vitro Studies on Anti-Cancer Activities, and NEP Inhibition as a Possible Mechanism of Anti-Proliferative Activity. International Journal of Molecular Sciences, 23(12), 6743. [Link]

  • Kornhuber, J., Schoppmeyer, K., & Riederer, P. (1993). Affinity of 1-aminoadamantanes for the sigma binding site in post-mortem human frontal cortex. Neuroscience Letters, 163(2), 129-131. [Link]

  • Burnham, B. S. (2005). Synthesis and pharmacological activities of amine-boranes. Current Medicinal Chemistry, 12(17), 1995-2010. [Link]

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  • Kornhuber, J., & Quack, G. (2015). Amantadine and memantine are NMDA receptor antagonists. ResearchGate. [Link]

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  • Ramachandran, P. V., Hamann, H. J., & Choudhary, S. (2020). Amine-boranes as Dual-Purpose Reagents for Direct Amidation of Carboxylic Acids. Organic Letters, 22(21), 8593-8597. [Link]

  • Sergueev, D. S., & Shaw, B. R. (2025). Borane-amine complexes - Versatile reagents in the chemistry of nucleic acids and their analogs. ResearchGate. [Link]

  • NextSDS. (n.d.). 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride. Retrieved from [Link]

  • Moskalik, M. Y., Garagan, M. R., Sterkhova, I. V., Ganin, A. S., & Shainurova, A. M. (2023). Synthesis and Structure of N-(1-(Bromomethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-yl)benzenesulfonamide. Molbank, 2023(2), M1645. [Link]

  • Tishchenko, S., et al. (2024). Improved Synthesis of the 1-Amino-7,7-Dimethylbicyclo[2.2.1]Heptan-2-One and a Comparative Reactivity Study with Isobornylamine. ResearchGate. [Link]

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  • Tishchenko, S., et al. (2024). Synthesis and a Kinetic Study of the Reactivity of 1‐Amino‐7,7‐dimethylbicyclo[2.2.1]heptan‐2‐one in Alkylation Reactions with Structurally Similar Amines. ResearchGate. [Link]

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A Senior Application Scientist's Guide to the Validation of LC-MS/MS Methods for the Quantification of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine in Biological Matrices

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of drug development, the journey from discovery to regulatory approval is paved with data. The reliability of this data is paramount, particularly for pharmacokinetic (PK) and toxicokinetic (TK) studies that inform dosing, safety, and efficacy. At the heart of generating this data lies the bioanalytical method—a tool that must be precise, accurate, and robust. This guide provides an in-depth, experience-driven comparison and validation protocol for quantifying the novel amine compound, 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine (referred to herein as "Compound A"), using the gold-standard technique of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]

This document is structured not as a rigid template, but as a logical workflow that a senior scientist would follow, from initial strategic decisions to the final validation report. We will explore the causality behind experimental choices, grounding our protocols in the harmonized standards of international regulatory bodies to ensure the production of defensible data for regulatory submissions.[1][2]

The Analytical Strategy: Why LC-MS/MS is the Method of Choice

Compound A presents a typical analytical challenge: it is a primary amine with a bulky, non-polar bicycloheptane moiety and lacks a strong native chromophore. This structure dictates the optimal analytical approach.

  • High-Performance Liquid Chromatography with UV detection (HPLC-UV): This technique would suffer from insufficient sensitivity and selectivity. The absence of a significant chromophore means detection would require low UV wavelengths (200-220 nm), where interference from endogenous matrix components is high.[3]

  • Gas Chromatography-Mass Spectrometry (GC-MS): While sensitive, GC-MS would likely require a chemical derivatization step to improve the volatility and thermal stability of the polar amine group, adding complexity, time, and potential variability to the sample preparation process.[4]

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the unequivocally superior choice. Its power lies in the combination of chromatographic separation with the mass spectrometer's ability to selectively monitor a specific precursor-to-product ion transition for Compound A. This provides exceptional sensitivity and selectivity, allowing for direct quantification in complex biological matrices like plasma with minimal sample cleanup.[5]

Comparison of Potential Analytical Methods

FeatureLC-MS/MSGC-MSHPLC-UV
Selectivity Very High (based on m/z)High (based on m/z)Low (risk of interference)
Sensitivity Very High (pg/mL to ng/mL)High (ng/mL)Low (µg/mL)
Derivatization Not typically requiredOften required for aminesNot required
Sample Throughput HighModerateHigh
Regulatory Acceptance Gold standard for bioanalysis[1]Accepted, but less commonLimited for trace bioanalysis
The Validation Framework: Adherence to Global Standards

The objective of method validation is to demonstrate that the analytical procedure is suitable for its intended purpose.[2] Our approach is anchored in the International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation Guideline, which is recognized by both the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][6][7] This ensures the methodology and acceptance criteria meet global regulatory expectations.

The overall validation workflow is a systematic process to characterize the method's performance before its application to study samples.

Validation_Workflow Dev Method Development (LC & MS Optimization) FullVal Full Validation Dev->FullVal Finalized Method Select Selectivity & Matrix Effect Calib Calibration Curve & LLOQ AccPre Accuracy & Precision Stab Stability App Application to Study Samples FullVal->App Validated Method ISR Incurred Sample Reanalysis (ISR) App->ISR During/Post Analysis

Figure 1: Overall workflow for LC-MS/MS method validation and application.
Experimental Design & Protocols

This section details the step-by-step protocols for validating the LC-MS/MS method for Compound A. For this guide, we will assume human plasma as the biological matrix.

3.1. Materials and Preliminary Method Development

  • Reference Standards: Certified reference standards of Compound A and a suitable stable isotope-labeled internal standard (SIL-IS), e.g., Compound A-d4, are required. The use of a SIL-IS is critical as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression/enhancement, providing the most accurate correction.

  • LC-MS/MS System: A triple quadrupole mass spectrometer is essential for targeted quantification using Multiple Reaction Monitoring (MRM).

  • Chromatography: Due to the polar amine group, a Hydrophilic Interaction Liquid Chromatography (HILIC) column is a logical first choice to achieve good retention and peak shape. A reversed-phase C18 column could also be used with an acidic mobile phase (e.g., containing 0.1% formic acid) to ensure the amine is protonated.

  • Mass Spectrometry:

    • Tuning: Infuse a standard solution of Compound A to determine the mass-to-charge ratio (m/z) of the protonated parent ion [M+H]⁺ in Q1. For Compound A (C₁₁H₂₁N, MW ≈ 167.29), this will be m/z 168.3.

    • Fragmentation: Perform a product ion scan to fragment the parent ion in the collision cell (Q2). Select at least two stable, intense product ions for monitoring in Q3. The most intense transition will be for quantification, and the second for confirmation. A plausible fragmentation could involve the loss of the ethylamine side chain.[8]

Hypothetical MRM Transitions for Compound A

AnalytePrecursor Ion (Q1) m/zProduct Ion (Q3) m/zRole
Compound A168.3123.2Quantifier
Compound A168.395.1Qualifier
Compound A-d4 (IS)172.3127.2Quantifier

3.2. Sample Preparation: Protein Precipitation

For high-throughput analysis, a simple protein precipitation is efficient.

  • Pipette 50 µL of plasma sample (blank, standard, or QC) into a 1.5 mL microcentrifuge tube.

  • Add 150 µL of cold acetonitrile containing the internal standard (e.g., at 50 ng/mL).

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to an HPLC vial for injection.

Causality: Acetonitrile is a highly effective solvent for precipitating plasma proteins while keeping small molecules like Compound A in solution. The cold temperature further enhances precipitation. This "crash" method is fast and requires minimal resources.

3.3. Core Validation Parameters: Protocols and Acceptance Criteria

The following experiments constitute a full validation according to the ICH M10 guideline.[2][7]

3.3.1. Selectivity and Matrix Effect

  • Objective: To demonstrate that endogenous components in the matrix do not interfere with the detection of the analyte or IS, and to assess the impact of the matrix on ionization efficiency.

  • Protocol:

    • Selectivity: Analyze at least six different lots of blank human plasma. Check for any interfering peaks at the retention time of Compound A and its IS. The response of any interfering peak should be <20% of the Lower Limit of Quantification (LLOQ) for the analyte and <5% for the IS.

    • Matrix Effect: Compare the peak area of the analyte spiked into extracted blank plasma from six different lots against the peak area of the analyte in a pure solution (neat standard). The IS-normalized matrix factor should be calculated, and its coefficient of variation (CV) should be ≤15%.

  • Trustworthiness: This step ensures that the results are not false positives and that variability between individual subjects' plasma does not compromise data accuracy.

3.3.2. Calibration Curve and Lower Limit of Quantification (LLOQ)

  • Objective: To establish the relationship between instrument response and analyte concentration and to define the lowest concentration that can be measured with acceptable accuracy and precision.

  • Protocol:

    • Prepare a series of calibration standards by spiking blank plasma with known amounts of Compound A. A typical range might be 1-1000 ng/mL, including a blank and a zero sample (blank + IS).

    • Analyze the standards and plot the peak area ratio (Analyte/IS) versus the nominal concentration.

    • Perform a linear regression with a 1/x² weighting. The correlation coefficient (r²) should be ≥0.99.

    • The LLOQ is the lowest standard on the curve. Its response must be at least 5 times that of the blank, and it must meet the accuracy and precision criteria (see below).

  • Acceptance Criteria: At least 75% of the calibration standards must be within ±15% of their nominal value (±20% for the LLOQ).

3.3.3. Accuracy and Precision

  • Objective: To determine the closeness of the measured concentrations to the true value (accuracy) and the degree of scatter between repeated measurements (precision).

  • Protocol:

    • Prepare Quality Control (QC) samples in blank plasma at four levels: LLOQ, Low QC (≤3x LLOQ), Medium QC (mid-range), and High QC (near the upper limit).

    • Intra-run (within-batch): Analyze at least five replicates of each QC level in a single analytical run.

    • Inter-run (between-batch): Analyze the same QC levels across at least three different runs on different days.

  • Acceptance Criteria (ICH M10):

    • Accuracy: The mean concentration should be within ±15% of the nominal value (±20% at the LLOQ).

    • Precision: The CV should not exceed 15% (20% at the LLOQ).

Hypothetical Accuracy and Precision Data

QC Level (ng/mL)NMean Measured Conc. (ng/mL)Accuracy (% Bias)Precision (% CV)
LLOQ (1.0) 151.08+8.0%11.2%
Low (2.5) 152.61+4.4%7.5%
Medium (250) 15241.5-3.4%5.1%
High (750) 15772.5+3.0%4.8%

3.3.4. Stability

  • Objective: To ensure the analyte is stable throughout the entire lifecycle of a sample, from collection to final analysis.

  • Protocol: Analyze Low and High QC samples after exposing them to various conditions:

    • Freeze-Thaw Stability: After at least three freeze-thaw cycles.

    • Short-Term (Bench-Top) Stability: At room temperature for a duration exceeding expected sample handling time (e.g., 24 hours).

    • Long-Term Stability: Stored at the intended storage temperature (e.g., -80°C) for a period longer than the study duration.

    • Post-Preparative (Autosampler) Stability: In the autosampler for the expected duration of an analytical run.

  • Acceptance Criteria: The mean concentration of the stability samples must be within ±15% of the nominal concentration.

Navigating Method Changes: Full vs. Partial Validation

It is rare for a method to remain unchanged throughout a drug's lifecycle. The type of validation required depends on the nature of the change, a decision process critical for maintaining compliance without unnecessary work.[9]

Validation_Decision_Tree cluster_changes Examples of Changes Start Is a Bioanalytical Method Needed? FullVal Perform Full Validation (ICH M10) Start->FullVal Yes (New Method) Change Is there a change to the validated method? FullVal->Change PartialVal Perform Partial Validation Change->PartialVal Yes (e.g., New Matrix) CrossVal Perform Cross-Validation Change->CrossVal Yes (e.g., New Lab) Change1 New Matrix or Species PartialVal->Change1 Change2 Major Change in Sample Processing PartialVal->Change2 Change3 New Lab or Instrument CrossVal->Change3

Figure 2: Decision tree for determining the required level of validation.
Conclusion

The validation of an LC-MS/MS method for a novel compound like 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine is a rigorous, systematic process that forms the bedrock of reliable bioanalytical data. By grounding the experimental design in the harmonized principles of the ICH M10 guideline, scientists can ensure the method is robust, reproducible, and fit for its intended purpose. The choice of LC-MS/MS over other techniques is a strategic one, driven by the need for unparalleled sensitivity and selectivity. Following the detailed protocols for assessing selectivity, linearity, accuracy, precision, and stability will yield a self-validating system that produces high-quality, defensible data ready for regulatory scrutiny and pivotal decision-making in drug development.

References

  • Title: Bioanalytical method validation - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

  • Title: Essential FDA Guidelines for Bioanalytical Method Validation Source: Premier Consulting URL: [Link]

  • Title: ICH M10 on bioanalytical method validation - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

  • Title: FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers Source: KCAS Bio URL: [Link]

  • Title: Guideline Bioanalytical method validation Source: European Medicines Agency (EMA) URL: [Link]

  • Title: The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content Source: European Bioanalysis Forum URL: [Link]

  • Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say? Source: Taylor & Francis Online URL: [Link]

  • Title: Bioanalytical Method Validation for Biomarkers Guidance for Industry Source: U.S. Department of Health and Human Services (HHS.gov) URL: [Link]

  • Title: III Analytical Methods Source: National Institute for Environmental Studies, Japan URL: [Link]

  • Title: 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride Source: NextSDS URL: [Link]

  • Title: Development and Validation of an LC-MS/MS Method for the Quantification of Methenamine in Raw Milk and Bovine Muscle and Its Application to Incurred Samples Source: MDPI URL: [Link]

  • Title: Validation of a Liquid Chromatography Tandem Mass Spectrometry Method for Targeted Degradation Compounds of Ethanolamine Used in CO2Capture: Application to Real Samples Source: ResearchGate URL: [Link]

  • Title: Mass Spectrometry: Fragmentation Source: University of California, Davis URL: [Link]

  • Title: Development and validation of an LC-MS/MS method for the quantification of KRASG12C inhibitor opnurasib in several mouse matrices and its application in a pharmacokinetic mouse study Source: PubMed URL: [Link]

  • Title: Suppression of Fragmentation in Mass Spectrometry Source: University of Kentucky URL: [Link]

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A Comparative Efficacy Analysis of N-substituted Bicyclo[2.2.1]heptan-2-amines as Novel NMDA Receptor Antagonists

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of neuroprotective drug discovery, the N-methyl-D-aspartate (NMDA) receptor presents a compelling target. Its overactivation is implicated in a cascade of excitotoxic events underlying various neurological disorders. While high-affinity antagonists have been developed, their clinical utility is often hampered by significant side effects. This has spurred the exploration of moderate-affinity, uncompetitive antagonists, such as the FDA-approved drug memantine, which offer a more favorable therapeutic window. This guide provides a detailed comparative analysis of a series of novel N-substituted bicyclo[2.2.1]heptan-2-amines, structural analogs of the core 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine scaffold, as potential NMDA receptor antagonists. We will delve into their synthesis, in vitro efficacy, in vivo neuroprotective effects, and cytotoxicity, with memantine serving as a key benchmark.

The Rationale for Targeting the NMDA Receptor with Bicyclo[2.2.1]heptane Scaffolds

The rigid bicyclo[2.2.1]heptane (norbornane) core is an attractive scaffold in medicinal chemistry due to its defined three-dimensional structure, which allows for precise orientation of pharmacophoric groups. This structural rigidity can enhance binding affinity and selectivity for the target receptor. In the context of NMDA receptor antagonism, the bulky bicyclic cage can effectively block the ion channel, a hallmark of uncompetitive antagonists. The primary amine of the parent structure, 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine, provides a key interaction point within the receptor's channel, similar to the amino group of memantine.

The therapeutic strategy behind developing moderate-affinity uncompetitive antagonists is to selectively block excessive, pathological NMDA receptor activity without interfering with its normal physiological functions, which are crucial for learning and memory.[1]

Featured Analogs and the Benchmark Compound

This guide focuses on a series of N-substituted 2-phenyl-bicyclo[2.2.1]heptan-2-amines, synthesized and evaluated for their potential as NMDA receptor antagonists. The selection of these analogs allows for a systematic investigation of the structure-activity relationship (SAR) by modifying the substituent on the amine.

Lead Compound and Analogs:

  • Compound 5a: 2-Phenyl-N-(2-(piperidin-1-yl)ethyl)bicyclo[2.2.1]heptan-2-amine

  • Compound 5b: 2-Phenyl-N-(2-(pyrrolidin-1-yl)ethyl)bicyclo[2.2.1]heptan-2-amine

  • Compound 5c: 2-Phenyl-N-(2-morpholinoethyl)bicyclo[2.2.1]heptan-2-amine

Benchmark Compound:

  • Memantine: 1-amino-3,5-dimethyladamantane, an FDA-approved uncompetitive NMDA receptor antagonist for the treatment of Alzheimer's disease.[2][3][4]

Comparative Efficacy Data

The following tables summarize the in vitro binding affinity, in vivo neuroprotective activity, and cytotoxicity of the featured analogs in comparison to memantine.

Table 1: In Vitro NMDA Receptor Binding Affinity

CompoundIC50 (µM)Ki (µM)
5a 7.865.28
5b 10.26.85
5c 13.59.07
Memantine 1.200.81

Data sourced from Ates-Alagoz et al., 2011.

Table 2: In Vivo Anticonvulsant Activity (Maximal Electroshock Test)

CompoundDose (mg/kg)Protection (%)
5a 100100
5b 10067
5c 10050

Data sourced from Ates-Alagoz et al., 2011.

Table 3: In Vitro Cytotoxicity (IC50 in µM)

CompoundMDCK CellsN2a Cells
5a 155154
Memantine 197219

Data sourced from Coleman et al., 2013.

In-Depth Analysis of Experimental Findings

The experimental data reveals a clear structure-activity relationship among the synthesized bicycloheptane derivatives.

In Vitro Efficacy: The radioligand binding assay, using [3H]MK-801, demonstrated that all three analogs bind to the NMDA receptor. Compound 5a , with a piperidine moiety, exhibited the highest affinity among the analogs (Ki = 5.28 µM), followed by the pyrrolidine-containing 5b (Ki = 6.85 µM) and the morpholino-substituted 5c (Ki = 9.07 µM). While these affinities are more moderate than that of memantine (Ki = 0.81 µM), they fall within a range that is considered desirable for avoiding the severe side effects associated with high-affinity antagonists.

In Vivo Neuroprotection: The maximal electroshock (MES) test, a model for generalized tonic-clonic seizures, provided evidence of in vivo neuroprotective activity. At a dose of 100 mg/kg, compound 5a provided complete protection (100%), outperforming both 5b (67% protection) and 5c (50% protection). This suggests that the structural features of 5a not only contribute to better receptor binding but also translate to superior efficacy in a living system.

Cytotoxicity Profile: The cytotoxicity of the lead compound, 5a , was assessed using the MTT assay on Madin-Darby Canine Kidney (MDCK) cells (as a model for the blood-brain barrier) and neuro-2a (N2a) neuronal cells. The IC50 values for 5a (155 µM for MDCK and 154 µM for N2a) were comparable to those of memantine (197 µM for MDCK and 219 µM for N2a), indicating an acceptable toxicity profile.

Experimental Methodologies

The following are detailed protocols for the key experiments conducted to evaluate the efficacy of these compounds.

Radioligand Binding Assay for NMDA Receptor Affinity

This assay determines the affinity of a test compound for the NMDA receptor by measuring its ability to displace a radiolabeled ligand, [3H]MK-801, which is a potent uncompetitive antagonist.

Protocol:

  • Membrane Preparation: Rat forebrain tissue is homogenized in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged. The resulting pellet is washed multiple times to remove endogenous glutamate and other interfering substances.

  • Binding Reaction: The prepared membranes are incubated with a fixed concentration of [3H]MK-801 and varying concentrations of the test compound. The incubation is carried out at room temperature for a defined period (e.g., 2 hours) to reach equilibrium.

  • Separation of Bound and Free Ligand: The reaction is terminated by rapid filtration through glass fiber filters. The filters trap the membranes with the bound radioligand, while the unbound ligand passes through.

  • Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.

  • Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of [3H]MK-801 (IC50) is determined by non-linear regression analysis. The inhibitor constant (Ki) is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Radioligand_Binding_Assay cluster_prep Membrane Preparation cluster_assay Binding Assay cluster_analysis Data Analysis P1 Homogenize Rat Forebrain P2 Centrifuge & Wash P1->P2 A1 Incubate Membranes with [3H]MK-801 & Test Compound P2->A1 A2 Rapid Filtration A1->A2 A3 Scintillation Counting A2->A3 D1 Calculate IC50 A3->D1 D2 Calculate Ki D1->D2

Caption: Workflow of the NMDA receptor radioligand binding assay.

Maximal Electroshock (MES) Test for In Vivo Neuroprotection

The MES test is a standard preclinical model to assess the anticonvulsant and neuroprotective effects of a compound.[5][6][7][8]

Protocol:

  • Animal Preparation: Adult male mice or rats are used. The animals are acclimatized to the laboratory conditions before the experiment.

  • Drug Administration: The test compound is administered to the animals, typically via intraperitoneal (i.p.) or oral (p.o.) route, at a predetermined dose. A control group receives the vehicle.

  • Induction of Seizure: At the time of expected peak effect of the drug, a maximal seizure is induced by delivering a brief electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 s in mice) through corneal or ear-clip electrodes.

  • Observation: The animals are observed for the presence or absence of the tonic hindlimb extension phase of the seizure, which is the primary endpoint.

  • Data Analysis: The number of animals protected from tonic hindlimb extension in the drug-treated group is compared to the control group, and the percentage of protection is calculated.

MES_Test Start Animal Acclimatization DrugAdmin Drug/Vehicle Administration Start->DrugAdmin SeizureInduction Electrical Stimulus Application (Maximal Electroshock) DrugAdmin->SeizureInduction Observation Observe for Tonic Hindlimb Extension SeizureInduction->Observation Endpoint Protection Endpoint: Absence of Tonic Extension Observation->Endpoint Analysis Calculate % Protection Endpoint->Analysis End Results Analysis->End

Caption: Experimental workflow of the Maximal Electroshock (MES) test.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[9][10][11][12]

Protocol:

  • Cell Culture: MDCK and N2a cells are cultured in appropriate media and conditions until they reach a suitable confluency.

  • Cell Seeding: The cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

  • Compound Treatment: The cells are treated with various concentrations of the test compound and incubated for a specified period (e.g., 24 hours).

  • MTT Addition: The culture medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plates are then incubated for a few hours.

  • Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO or a specialized buffer) is added to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of around 570 nm.

  • Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to untreated control cells. The IC50 value (the concentration of the compound that causes 50% inhibition of cell viability) is determined.

MTT_Assay Start Seed Cells in 96-well Plate Treatment Treat with Test Compound Start->Treatment MTT_Add Add MTT Reagent Treatment->MTT_Add Incubation Incubate to Allow Formazan Formation MTT_Add->Incubation Solubilization Solubilize Formazan Crystals Incubation->Solubilization Absorbance Measure Absorbance Solubilization->Absorbance Analysis Calculate Cell Viability & IC50 Absorbance->Analysis End Cytotoxicity Profile Analysis->End

Sources

A Comparative Guide to the Synthesis of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine: A Reproducibility Assessment

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine, a molecule built upon the rigid and chiral camphor scaffold, represents a valuable building block in medicinal chemistry and materials science. Its unique three-dimensional structure, derived from a natural product, offers a privileged scaffold for the design of novel therapeutic agents and chiral ligands. The reproducibility of its synthesis is paramount for consistent downstream applications, from drug discovery campaigns to the development of asymmetric catalysts.

This guide provides an in-depth comparison of two plausible synthetic pathways for 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine, starting from the readily available natural product, (+)-camphor. While a direct, single-publication synthesis for this specific molecule is not extensively documented, the pathways presented herein are constructed from well-established and frequently reported chemical transformations on the camphor skeleton. This guide will delve into the mechanistic underpinnings of each route, provide detailed experimental protocols, and offer a critical assessment of their reproducibility based on the known challenges and efficiencies of the constituent reactions.

Pathway 1: Homologation of Camphor-1-carboxylic Acid via Arndt-Eistert Synthesis

This pathway leverages the classic Arndt-Eistert homologation to extend the carbon chain at the C1 position of the bicyclo[2.2.1]heptane core. The synthesis begins with the oxidation of camphor to introduce a carboxylic acid at the bridgehead position, followed by a three-step sequence to yield the target amine.

Mechanistic Overview

The cornerstone of this pathway is the Wolff rearrangement, a key step in the Arndt-Eistert synthesis.[1][2] After converting the C1-carboxylic acid to an acyl chloride, it is reacted with diazomethane to form a diazoketone. Upon treatment with a silver catalyst, the diazoketone undergoes rearrangement to a ketene, which is then trapped by ammonia to form an amide. The final step is the reduction of this amide to the primary amine.

Experimental Protocol

Step 1: Synthesis of (+)-Camphor-1-carboxylic Acid

The oxidation of the bridgehead methyl group of camphor to a carboxylic acid is a challenging transformation. A plausible route involves the sulfonation of camphor to camphor-10-sulfonic acid, followed by a series of steps to convert the C10 methyl group into a carboxyl group, which can then be used to functionalize the C1 position.[3]

Step 2: Arndt-Eistert Homologation to form 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)acetamide

  • Acyl Chloride Formation: To a solution of (+)-camphor-1-carboxylic acid (1.0 eq) in dry dichloromethane (DCM), add oxalyl chloride (1.5 eq) and a catalytic amount of dimethylformamide (DMF) at 0 °C. Stir the reaction mixture at room temperature for 2 hours. Remove the solvent and excess reagent under reduced pressure to obtain the crude acyl chloride.

  • Diazoketone Formation: Dissolve the acyl chloride in dry diethyl ether and add a freshly prepared ethereal solution of diazomethane (2.5 eq) at 0 °C. Allow the reaction to warm to room temperature and stir for 12 hours. The excess diazomethane can be quenched by the careful addition of acetic acid.

  • Wolff Rearrangement and Amide Formation: To the solution of the diazoketone in a suitable solvent (e.g., THF/water), add silver oxide (0.1 eq) and a concentrated solution of ammonia (5.0 eq). Heat the mixture to 50-60 °C and stir for 4 hours.[2] After cooling, the reaction mixture is filtered, and the solvent is removed to yield the crude amide.

Step 3: Reduction of the Amide to 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

  • To a suspension of lithium aluminum hydride (LiAlH4) (2.0 eq) in dry tetrahydrofuran (THF) at 0 °C, add a solution of the amide from the previous step in dry THF dropwise.[4]

  • After the addition is complete, the reaction mixture is refluxed for 6 hours.

  • Cool the reaction to 0 °C and quench the excess LiAlH4 by the sequential addition of water, 15% aqueous NaOH, and water.

  • Filter the resulting aluminum salts and wash with THF. The combined organic layers are dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield the target amine.

Reproducibility Assessment
  • Strengths: The Arndt-Eistert homologation is a well-established method for carbon chain extension of carboxylic acids.[5][6] The final reduction of the amide with LiAlH4 is generally a high-yielding and reliable reaction.[4]

  • Challenges: The initial oxidation of camphor to camphor-1-carboxylic acid can be low-yielding and may require optimization. The use of diazomethane in the Arndt-Eistert synthesis is a significant operational hazard due to its toxicity and explosive nature, which can affect reproducibility and scalability. The Wolff rearrangement can sometimes be sluggish and may require careful optimization of the catalyst and reaction conditions.

Pathway 2: Synthesis via Reduction of Camphor-1-acetonitrile

This alternative pathway avoids the use of diazomethane and instead proceeds through a nitrile intermediate. The key steps involve the introduction of a two-carbon nitrile-containing side chain at the C1 position, followed by its reduction to the target amine.

Mechanistic Overview

This route relies on the nucleophilic character of the cyanide ion to introduce the required carbon framework. The synthesis would likely start from a camphor derivative with a suitable leaving group at a position that allows for substitution or rearrangement to the C1 position. A plausible precursor is a C1-hydroxymethyl camphor derivative, which can be converted to a tosylate or halide. Nucleophilic substitution with sodium cyanide would yield the C1-acetonitrile, which is then reduced to the primary amine using a powerful reducing agent like LiAlH4.[7]

Experimental Protocol

Step 1: Synthesis of (7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)methanol

This intermediate can be prepared from camphor through a multi-step sequence involving functionalization of the C10 position and subsequent rearrangement.

Step 2: Conversion to (7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)methyl Tosylate

  • To a solution of (7,7-dimethylbicyclo[2.2.1]heptan-1-yl)methanol (1.0 eq) in dry pyridine at 0 °C, add p-toluenesulfonyl chloride (1.2 eq) portion-wise.

  • Stir the reaction at 0 °C for 4 hours and then at room temperature for 12 hours.

  • Pour the reaction mixture into cold water and extract with diethyl ether. The organic layer is washed with dilute HCl, saturated sodium bicarbonate solution, and brine, then dried over anhydrous sodium sulfate and concentrated.

Step 3: Synthesis of (7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)acetonitrile

  • To a solution of the tosylate in dimethyl sulfoxide (DMSO), add sodium cyanide (1.5 eq).

  • Heat the reaction mixture to 80 °C and stir for 24 hours.

  • Cool the mixture, pour into water, and extract with ethyl acetate. The combined organic layers are washed with brine, dried, and concentrated to give the crude nitrile.

Step 4: Reduction of the Nitrile to 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

  • Follow the same procedure as in Pathway 1, Step 3, using the nitrile as the starting material. The reduction of a nitrile with LiAlH4 is a standard and efficient method to produce a primary amine.[7]

Reproducibility Assessment
  • Strengths: This pathway avoids the hazardous and difficult-to-handle diazomethane. The individual steps, such as tosylation, nucleophilic substitution with cyanide, and nitrile reduction, are generally robust and reproducible reactions in organic synthesis.

  • Challenges: The synthesis of the starting C1-hydroxymethyl camphor derivative can be lengthy and may impact the overall efficiency. The nucleophilic substitution with cyanide can sometimes be complicated by elimination side reactions, potentially lowering the yield. The toxicity of sodium cyanide requires careful handling and waste disposal procedures.

Comparative Analysis and Data Summary

ParameterPathway 1: Arndt-Eistert HomologationPathway 2: Nitrile Reduction
Starting Material (+)-Camphor(+)-Camphor
Key Intermediates Camphor-1-carboxylic acid, Diazoketone, Amide(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)methanol, Tosylate, Nitrile
Overall Number of Steps ~4-5 steps (from a C1-acid)~4-5 steps (from a C1-alcohol)
Hazardous Reagents Diazomethane (highly toxic, explosive), Oxalyl chlorideSodium cyanide (highly toxic)
Potential Yield Variable, dependent on the efficiency of the Arndt-Eistert stepPotentially higher and more consistent
Scalability Limited by the use of diazomethaneMore amenable to scale-up
Reproducibility Moderate, sensitive to the Wolff rearrangement conditionsGood, based on generally reliable reactions

Experimental Workflows

Pathway 1: Arndt-Eistert Homologation Workflow

start Camphor-1-carboxylic Acid step1 Acyl Chloride Formation (Oxalyl Chloride, DMF) start->step1 step2 Diazoketone Synthesis (Diazomethane) step1->step2 step3 Wolff Rearrangement & Amide Formation (Ag2O, NH3) step2->step3 step4 Amide Reduction (LiAlH4) step3->step4 end_node Target Amine step4->end_node

Caption: Workflow for Pathway 1.

Pathway 2: Nitrile Reduction Workflow

start (...-1-yl)methanol step1 Tosylation (TsCl, Pyridine) start->step1 step2 Cyanation (NaCN, DMSO) step1->step2 step3 Nitrile Reduction (LiAlH4) step2->step3 end_node Target Amine step3->end_node

Caption: Workflow for Pathway 2.

Conclusion

Both presented pathways offer viable routes to 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine from (+)-camphor.

  • Pathway 1 (Arndt-Eistert Homologation) is a classic approach to chain extension but is hampered by the significant safety and handling issues associated with diazomethane, which may limit its reproducibility and scalability in a research and development setting.

  • Pathway 2 (Nitrile Reduction) presents a more practical and potentially more reproducible alternative. While it may involve a longer initial sequence to obtain the C1-functionalized starting material, the subsequent steps are generally high-yielding and avoid the use of exceptionally hazardous reagents like diazomethane. For these reasons, Pathway 2 is recommended as the more robust and reproducible approach for the synthesis of the target molecule.

Ultimately, the choice of synthetic route will depend on the specific capabilities of the laboratory, the scale of the synthesis, and the risk tolerance for handling hazardous materials. Further optimization of each step would be necessary to establish a fully reproducible and scalable process for the production of this valuable camphor-derived amine.

References

  • Piskarova Ye.D., Leus A.O. USE OF CAMPHOR FOR THE SYNTHESIS OF TRIMETHYLCYLOPETANECARBOXYLIC ACIDS. [Link]

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Safety Operating Guide

A Comprehensive Guide to the Safe Disposal of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

This document provides a detailed protocol for the safe and compliant disposal of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine. As a specialized bicyclic amine, this compound requires careful handling throughout its lifecycle, from use to final disposal. The procedures outlined below are designed to ensure the safety of laboratory personnel and to maintain environmental compliance. Adherence to these guidelines is critical for any researcher, scientist, or drug development professional working with this substance.

The fundamental principle guiding the disposal of this amine is waste minimization and containment . Due to its hazardous properties, it must never be released into the sanitary sewer system or the general environment. All waste streams containing this compound, regardless of concentration, must be treated as hazardous waste.

Hazard Profile and Risk Assessment

Understanding the inherent risks of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine is the first step in ensuring safe disposal. The primary hazards are associated with its amine functional group and its complex organic structure. The hydrochloride salt of this compound is classified with several hazards, and it is best practice to handle the free amine with at least the same level of caution.

The core hazards, based on data from its hydrochloride salt and structurally similar compounds, are summarized below.

Hazard ClassificationGHS Hazard CodeDescriptionRationale and Implications
Skin Irritation H315Causes skin irritation.Amines are alkaline and can disrupt the skin's lipid barrier, leading to irritation, redness, and dermatitis upon contact. Prolonged contact may lead to more severe damage.
Serious Eye Irritation H319Causes serious eye irritation.The alkalinity of the amine can cause significant damage to the delicate tissues of the eye. Splashes can lead to pain, and in severe cases, irreversible vision damage.[1][2]
Specific Target Organ Toxicity - Single Exposure H335 / H336May cause respiratory irritation or drowsiness and dizziness.Inhalation of vapors or aerosols can irritate the respiratory tract. Systemic absorption may affect the central nervous system.[1][2]
Environmental Hazard (Assumed) H411 (Precautionary)Toxic to aquatic life with long-lasting effects.Many complex, non-readily biodegradable organic molecules can persist in the environment and exhibit toxicity to aquatic organisms.[3][4] This is a precautionary classification in the absence of specific data.

Incompatible Materials: To prevent dangerous reactions, this compound should not be stored or mixed with strong oxidizing agents or strong bases .[2] As an amine, it will also react exothermically with acids.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling the chemical for any purpose, including disposal, the following minimum PPE must be worn. The causality is clear: creating a barrier between the chemical and your body is the most direct way to prevent exposure.

  • Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around the eyes. If there is a significant risk of splashing, a full-face shield should be worn in addition to goggles.[5]

  • Hand Protection: Use chemically resistant gloves. Nitrile or neoprene gloves are generally suitable, but it is crucial to consult the glove manufacturer's compatibility chart. Always inspect gloves for tears or pinholes before use.[5][6]

  • Body Protection: A standard laboratory coat is mandatory. For larger quantities or in case of a significant spill, a chemically resistant apron or suit may be necessary.

  • Respiratory Protection: All handling of waste should occur in a well-ventilated area, preferably inside a certified chemical fume hood, to minimize inhalation exposure.[7][8]

Step-by-Step Disposal Workflow

The proper disposal of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine is a multi-step process that begins at the point of waste generation.

Step 1: Waste Segregation and Collection

The core principle here is to prevent the cross-contamination of waste streams. Never mix this amine waste with other chemical waste unless you have confirmed their compatibility.

  • Designate a Waste Container: Use a clearly labeled, sealable container for all waste containing this amine. The container should be made of a compatible material (e.g., high-density polyethylene, HDPE).

  • Labeling: The label must be unambiguous. It should include:

    • The full chemical name: "Waste 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine"

    • The primary hazard symbols (e.g., irritant, environmental hazard).

    • The date the waste was first added to the container.

  • Collection:

    • Neat (Unused) Chemical: Collect in its original container or a designated waste container.

    • Solutions: Collect all aqueous and organic solutions containing the amine in a designated liquid waste container.

    • Contaminated Solids: Any items that have come into direct contact with the chemical, such as pipette tips, absorbent pads, and gloves, must be considered hazardous waste.[3] Collect these in a separate, clearly labeled solid waste container.

Step 2: Spill Management

Accidents happen, and a prepared response is essential for safety.

  • Evacuate and Ventilate: If a significant spill occurs, evacuate non-essential personnel and ensure the area is well-ventilated.[2][3]

  • Contain the Spill: Prevent the spill from spreading or entering any drains.[3][4] Use an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels to absorb large quantities of the neat chemical.

  • Collection: Carefully sweep or scoop the absorbed material into your designated solid waste container.[2]

  • Decontaminate: Clean the spill area thoroughly with soap and water. All cleaning materials must also be disposed of as hazardous solid waste.[3]

Step 3: Final Disposal Logistics

This chemical waste must be handled by a licensed hazardous waste disposal company.

  • Storage Pending Disposal: Keep the sealed waste container in a designated, well-ventilated secondary containment area, away from incompatible materials.[8]

  • Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor to arrange for pickup. Provide them with a full characterization of the waste.

  • Disposal Method: The typical and most appropriate disposal method for this type of organic chemical is incineration at a licensed facility .[3] This high-temperature process ensures the complete destruction of the molecule, converting it to less harmful components like carbon dioxide, water, and nitrogen oxides.

  • Regulatory Compliance: The waste may need to be assigned a specific waste code based on its characteristics (e.g., corrosivity). For example, if the waste has a pH greater than or equal to 12.5, it could be classified under the EPA waste code D002.[3] This classification must be done in consultation with your EHS office or the waste disposal vendor.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process, from the point of generation to final removal.

G cluster_prep Phase 1: At the Bench cluster_contain Phase 2: Containment cluster_disposal Phase 3: Final Disposition A Waste Generation (Liquid, Solid, or Spill) B Wear Full PPE (Gloves, Goggles, Lab Coat) A->B ALWAYS C Segregate Waste Stream (Avoid Mixing) B->C D Place in Labeled, Sealed Waste Container C->D Collect Appropriately E Store in Secondary Containment (Ventilated Area) D->E Pending Pickup F Contact EHS or Licensed Waste Vendor E->F G Waste Manifest & Pickup F->G H High-Temperature Incineration at Approved Facility G->H Compliant Transport

Caption: Workflow for the safe disposal of 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine.

References

  • NextSDS. (n.d.). 2-{7,7-dimethylbicyclo[2.2.1]heptan-1-yl}ethan-1-amine hydrochloride. Retrieved from [Link]

  • Thor Specialties, Inc. (2020, February 28). Safety Data Sheet: MBC 215-P. Retrieved from [Link]

  • Hanwha TotalEnergies. (2023, April 21). Material Safety Data Sheet (MSDS): Heptane Mixture (ANYSOL-7). Retrieved from [Link]

Sources

Personal protective equipment for handling 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-YL)ethan-1-amine

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a discipline rooted in chemical mechanics. When handling complex, functionalized molecules like 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine , understanding the why behind a safety protocol is just as critical as the protocol itself.

This guide provides an authoritative, self-validating operational framework for researchers and drug development professionals working with this specific primary aliphatic amine.

Mechanistic Hazard Profiling: The Causality of Risk

To design an effective Personal Protective Equipment (PPE) and handling strategy, we must first deconstruct the molecule's structural hazards. 2-(7,7-Dimethylbicyclo[2.2.1]heptan-1-yl)ethan-1-amine presents a dual-threat profile:

  • High Basicity (The Corrosive Driver): As a primary aliphatic amine, the terminal −NH2​ group is a strong nucleophile and base. Upon contact with biological tissues, it rapidly extracts protons from ambient water, generating hydroxide ions that drive the saponification of cellular lipids and the denaturation of structural proteins [1].

  • High Lipophilicity (The Penetration Enhancer): The bulky 7,7-dimethylbicyclo[2.2.1]heptane (apobornyl) moiety is highly non-polar. This hydrocarbon framework dramatically increases the molecule's lipid solubility, allowing it to bypass the stratum corneum (the skin's outer barrier) much faster than simpler amines (like methylamine).

This synergistic combination means that accidental exposure does not just cause surface-level burns; it drives deep, rapid tissue necrosis[2].

Fig 1: Mechanistic pathway of tissue damage driven by the molecule's lipophilicity and basicity.

Mandatory PPE Matrix and Engineering Controls

Standard laboratory PPE is insufficient for lipophilic primary amines. The Occupational Safety and Health Administration (OSHA) mandates hazard-specific PPE assessments [3]. Below is the engineered PPE matrix required for handling this compound.

Protection ZoneRecommended PPEMaterial / StandardMechanistic Justification
Hands Double Gloving SystemInner: Nitrile (4 mil)Outer: Butyl Rubber (14 mil) or SilverShieldNitrile degrades and permeates rapidly under lipophilic amine exposure. Butyl rubber provides superior chemical resistance against basic aliphatic amines.
Eyes/Face Splash Goggles + Face ShieldANSI Z87.1 CompliantProtects against irreversible corneal saponification. A face shield is mandatory to prevent micro-splashes from reaching the mucous membranes.
Body Lab Coat + ApronFlame-Resistant (FR) Cotton + Neoprene ApronPrevents dermal exposure. FR material mitigates flammability risks associated with volatile organic amines.
Respiratory Chemical Fume HoodFace Velocity: 80–120 fpm (0.4–0.6 m/s)Primary engineering control. Prevents inhalation of corrosive amine vapors and protects against aerosolization during transfer.

Step-by-Step Operational Workflow

Every protocol must be a self-validating system. Do not proceed to the next step unless the previous step's validation check has been successfully met.

Phase 1: Pre-Operation Verification
  • Validate Engineering Controls: Turn on the chemical fume hood. Verify via the digital monitor or a physical tissue test that the face velocity is actively maintaining >0.4 m/s.

  • Inspect PPE: Perform an inflation test on the outer butyl rubber gloves to check for micro-tears.

  • Prepare the Environment: Because primary amines readily absorb atmospheric CO2​ to form carbamate salts, purge your Schlenk line, reaction vessel, or balance enclosure with ultra-high purity Argon or Nitrogen before introducing the chemical.

Phase 2: Dispensing and Handling
  • Establish a "Hot Zone": Conduct all open-container transfers at least 6 inches behind the fume hood sash to ensure optimal vapor capture.

  • Transfer Mechanics:

    • For the Free Base (Liquid/Oil): Use a positive displacement pipette. Standard air-displacement pipettes will suffer from vapor pressure errors, leading to inaccurate dosing and potential dripping.

    • For the HCl Salt (Solid): Use an anti-static weighing spatula to prevent fine, corrosive dust from aerosolizing and adhering to the gloves.

  • Immediate Containment: Cap the primary chemical vial immediately after dispensing. Validation: Ensure the PTFE-lined cap is threaded tightly to prevent oxidative degradation.

Phase 3: Decontamination and Spill Response
  • Surface Wipe-Down: Wipe all transfer surfaces, pipettes, and balances with a cloth dampened with a 5% Citric Acid solution , followed by a water wipe.

    • Causality Note: Never use strong acids (like HCl) to neutralize amine spills. The resulting acid-base reaction is highly exothermic and will instantly vaporize the amine, creating a massive inhalation hazard. Weak acids like citric acid safely and gently neutralize the amine into a water-soluble citrate salt.

Fig 2: Self-validating operational workflow for handling lipophilic primary amines.

Logistics and Disposal Plan

Improper disposal of aliphatic amines can lead to dangerous cross-reactions in waste streams.

  • Segregation: Never mix amine waste with halogenated solvents (risk of alkylation reactions) or oxidizing agents (risk of fire/explosion).

  • Containment: Collect all liquid waste, contaminated gloves, and neutralized spill absorbents (e.g., vermiculite) into a dedicated, high-density polyethylene (HDPE) waste container. Glass containers should be avoided for primary basic waste storage due to the risk of slow etching over time.

  • Labeling: Label the container strictly as "Hazardous Waste: Corrosive/Toxic Basic Aliphatic Amines" and store it in a ventilated, secondary containment tray until collected by your Environmental Health and Safety (EHS) department.

References

  • National Center for Biotechnology Information (PubChem). Octylamine (Representative Primary Aliphatic Amine Hazard Profile). Retrieved from:[Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington (DC): National Academies Press (US); 2011. Retrieved from:[Link]

  • Occupational Safety and Health Administration (OSHA). Personal Protective Equipment (29 CFR 1910.132). United States Department of Labor. Retrieved from:[Link]

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.